N-nitroso-clozapine

• CAS: 156632-03-0

Core Science & Biosynthesis

N-Nitroso-Clozapine Formation in Clozapine Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. In the synthesis of the atypical antipsychotic drug clozapine (B1669256), a key potential impurity is N-nitroso-clozapine. This technical guide provides a comprehensive overview of the formation mechanism, analytical detection, and control strategies for N-nitroso-clozapine, with a focus on N-nitroso-desmethylclozapine, the primary nitrosamine impurity of concern. This document details the underlying chemistry, provides experimental protocols for synthesis and analysis, and presents quantitative data to support risk assessment and mitigation in the drug development and manufacturing process.

Introduction to N-Nitroso-Clozapine Impurities

During the synthesis of clozapine, the formation of N-nitrosated impurities can occur, primarily through the reaction of nitrosating agents with amine functionalities within the clozapine molecule or its precursors. The most significant of these impurities is N-nitroso-desmethylclozapine , also known as N-Nitroso Clozapine EP Impurity C. Its formation is a critical quality attribute to control during the manufacturing process.

There are two potential sites for nitrosation on the clozapine core structure: the nitrogen atom of the piperazine (B1678402) ring and the nitrogen atom within the dibenzodiazepine ring system. However, the secondary amine of the piperazine moiety in the precursor N-desmethylclozapine (norclozapine) is significantly more susceptible to nitrosation under typical synthetic conditions.

Table 1: Nomenclature and Structure of Key N-Nitroso-Clozapine Impurities

Trivial Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Structure
N-Nitroso-desmethylclozapine	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1]diazepine	C17H16ClN5O	341.80	(Structure to be depicted in a chemical drawing program)
N-Nitroso-clozapine	8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][1]diazepine	C18H18ClN5O	355.83	(Structure to be depicted in a chemical drawing program)

Mechanism of N-Nitroso-desmethylclozapine Formation

The formation of N-nitroso-desmethylclozapine occurs through the classic mechanism of N-nitrosation of a secondary amine. This reaction is primarily dependent on the presence of a nitrosating agent, which is typically formed from nitrite (B80452) sources under acidic conditions.

Key Reactants:

• N-desmethylclozapine (Norclozapine): A major metabolite of clozapine and a potential impurity or intermediate in certain clozapine synthesis routes. It contains a secondary amine in the piperazine ring, which is the site of nitrosation.

• Nitrosating Agent: Most commonly nitrous acid (HNO₂), which is formed in situ from a nitrite salt (e.g., sodium nitrite, NaNO₂) in the presence of an acid. Other potential nitrosating agents include dinitrogen trioxide (N₂O₃) and nitrosonium ion (NO⁺).

Reaction Conditions:

The rate of N-nitrosation is significantly influenced by several factors:

• pH: The reaction is typically favored under acidic conditions (pH 3-4), which facilitate the formation of the active nitrosating species.

• Temperature: Higher temperatures can increase the rate of nitrosation, but also the rate of decomposition of the nitrosating agent.

• Nitrite Concentration: The concentration of the nitrite source is a direct factor in the amount of N-nitroso-desmethylclozapine formed.

• Presence of Catalysts and Inhibitors: Certain species can catalyze (e.g., thiocyanate) or inhibit (e.g., ascorbic acid, α-tocopherol) the nitrosation reaction.

Caption: Formation pathway of N-nitroso-desmethylclozapine.

Experimental Protocols

Synthesis of Clozapine (Illustrative Example)

Several synthetic routes to clozapine have been reported. A common approach involves the cyclization of an aminodiphenylamine derivative followed by the introduction of the N-methylpiperazine side chain.

Protocol:

• Ullmann Condensation: Reaction of 2-aminobenzoic acid with a suitable halogenated nitroarene to form a disubstituted aniline.

• Reduction: Reduction of the nitro group to an amine.

• Cyclization: Intramolecular cyclization to form the dibenzodiazepine core.

• Activation: Conversion of the lactam to a more reactive intermediate, such as an imino chloride, using a reagent like phosphorus oxychloride (POCl₃).

• Substitution: Reaction with N-methylpiperazine to yield clozapine.

It is during these steps, particularly if there is carryover of N-desmethylclozapine and the presence of nitrite impurities in raw materials or reagents under acidic conditions, that N-nitroso-desmethylclozapine can be formed.

Synthesis of N-Nitroso-desmethylclozapine Reference Standard

A reference standard is essential for the accurate quantification of the impurity in clozapine samples.

Protocol:

• Dissolution: Dissolve N-desmethylclozapine in a suitable solvent (e.g., a mixture of water and a miscible organic solvent like methanol).

• Acidification: Cool the solution in an ice bath and acidify with a mineral acid (e.g., hydrochloric acid) to the optimal pH for nitrosation.

• Nitrosation: Add a solution of sodium nitrite dropwise while maintaining the low temperature.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., HPLC or TLC).

• Work-up and Purification: Once the reaction is complete, neutralize the mixture and extract the product with an organic solvent. The crude product can be purified by column chromatography or recrystallization.

Caption: Workflow for the synthesis of N-nitroso-desmethylclozapine.

Analytical Method for Quantification of N-Nitroso-desmethylclozapine

A sensitive and specific analytical method is required to detect and quantify N-nitroso-desmethylclozapine at trace levels in the clozapine drug substance. UPLC-MS/MS is the method of choice for this purpose.

Protocol:

• Sample Preparation: Accurately weigh the clozapine sample and dissolve it in a suitable diluent (e.g., methanol (B129727) or a mixture of methanol and water).

• Chromatographic Separation:

  • Column: A high-resolution reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-nitroso-desmethylclozapine and an internal standard are monitored.

Table 2: Illustrative UPLC-MS/MS Parameters

Parameter	Value
Chromatography
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	ESI Positive
MRM Transition (Analyte)	e.g., m/z 342.1 -> 299.1
MRM Transition (IS)	e.g., m/z 346.1 -> 303.1 (for a deuterated IS)

Quantitative Data and Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety.

Table 3: Regulatory Acceptable Intake (AI) Limits for N-Nitroso-Clozapine Impurities

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-nitroso-clozapine	FDA	1500 ng/day[2]
N-nitroso-clozapine EP Impurity C (N-nitroso-desmethylclozapine)	EMA	400 ng/day[3]

The formation of N-nitroso-desmethylclozapine is highly dependent on the level of nitrite impurities in the raw materials and excipients used in the manufacturing process.[4][5][6]

Control Strategies and Risk Mitigation

A comprehensive control strategy is necessary to minimize the formation of N-nitroso-desmethylclozapine in clozapine synthesis.

• Raw Material Control: Rigorous testing of starting materials, reagents, and solvents for nitrite and secondary amine impurities.

• Process Optimization:

  • pH Control: Avoiding strongly acidic conditions where possible.

  • Temperature Control: Using the lowest effective temperature for reactions.

  • Use of Scavengers: Incorporating nitrosation inhibitors like ascorbic acid or alpha-tocopherol (B171835) in the process where appropriate.

• Purge Factor Assessment: Evaluating the capability of downstream purification steps (e.g., crystallization, chromatography) to remove any formed N-nitroso-desmethylclozapine. A purge factor is a measure of the reduction in the concentration of an impurity from one process step to another. A thorough understanding of the physicochemical properties of the impurity and the process parameters is required for an accurate purge factor calculation.[7][8][9][10][11]

• Analytical Monitoring: Implementing a validated analytical method for routine testing of the final drug substance to ensure compliance with regulatory limits.

Caption: Key pillars of a control strategy for N-nitroso-clozapine.

Conclusion

The formation of N-nitroso-desmethylclozapine is a potential risk during the synthesis of clozapine that requires careful management. A thorough understanding of the formation mechanism, coupled with robust process controls, appropriate analytical methods, and a comprehensive risk assessment strategy, is essential to ensure the quality and safety of the final drug product. This guide provides the foundational knowledge and practical tools for researchers, scientists, and drug development professionals to effectively address this challenge.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. labanalysis.it [labanalysis.it]
• 3. EMA Q&A Appendix 1 update posted on Feb. 26, 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. The effect of nitrite and nitrate presence in raw materials on nitrosamine risk - Excipients - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 6. The effect of nitrite and nitrate presence in raw materials on nitrosamine risk - #15 by ccdw - Excipients - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Theoretical 'Purge Factor' - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. researchgate.net [researchgate.net]
• 10. Background on Purging Factor Calculation for your Risk Assessment - Risk Assessment Strategy / Tools & Technology - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. ema.europa.eu [ema.europa.eu]

N-Nitroso-Clozapine: A Technical Guide to a Priori Genotoxicity Assessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the potential genotoxicity of N-nitroso-clozapine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the atypical antipsychotic, clozapine (B1669256). The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens. This document provides a comprehensive overview of the standard methodologies for assessing the genotoxic potential of such impurities, including the bacterial reverse mutation (Ames) test, the in vitro micronucleus assay, and the in vitro chromosomal aberration assay. While specific public domain data for N-nitroso-clozapine is not available, this guide presents illustrative data from other NDSRIs to demonstrate data presentation and interpretation. Detailed experimental protocols and visualizations of key processes are provided to equip researchers and drug development professionals with the necessary knowledge to approach the safety assessment of N-nitroso-clozapine and other similar compounds. The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit for N-nitroso-clozapine of 1500 ng/day, suggesting it is considered to be of lower carcinogenic potency relative to other nitrosamines.[1]

Introduction: The Challenge of Nitrosamine Impurities

Nitrosamines are a class of chemical compounds that have been identified as impurities in a range of pharmaceutical products.[2] Classified as "probable human carcinogens" based on extensive animal studies, their presence, even at trace levels, necessitates rigorous safety evaluation.[2][3] Regulatory bodies, including the U.S. FDA and the European Medicines Agency (EMA), have issued stringent guidance for the control of nitrosamine impurities in human drugs.[2]

N-nitroso-clozapine is a drug substance-related impurity, meaning it is structurally similar to the active pharmaceutical ingredient, clozapine.[4] It is formed by the reaction of a nitrosating agent with the secondary amine moiety present in the clozapine molecule.[4] The assessment of the genotoxic potential of such impurities is a critical step in the overall risk assessment and control strategy.

This guide outlines the standard battery of in vitro tests used to evaluate the mutagenic and clastogenic potential of nitrosamine impurities.

Genotoxicity Testing Strategy

A standard in vitro genotoxicity testing battery for pharmaceutical impurities typically includes:

• A bacterial reverse mutation assay (Ames test): To detect gene mutations (point mutations and frameshift mutations).

• An in vitro mammalian cell assay for chromosomal damage: This can be either an in vitro micronucleus assay or an in vitro chromosomal aberration assay.

These tests are typically conducted both with and without an exogenous metabolic activation system (e.g., rat or hamster liver S9 fraction) to account for the possibility that the test substance may be a pro-mutagen, requiring metabolic activation to exert its genotoxic effects.[3][5]

Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method for identifying chemical substances that can produce genetic damage that leads to gene mutations.[3][5]

Illustrative Data Presentation

As no public Ames test data for N-nitroso-clozapine is available, the following table presents hypothetical data for a generic NDSRI to illustrate the standard format for data presentation. A positive result is typically characterized by a dose-dependent increase in the number of revertant colonies that is at least twice the background (solvent control) count.

Tester Strain	Metabolic Activation (S9)	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control	Result
TA100	-	0 (Solvent Control)	120 ± 15	1.0	Negative
10	125 ± 12	1.0
50	130 ± 18	1.1
100	135 ± 15	1.1
+	0 (Solvent Control)	125 ± 17	1.0	Positive
10	260 ± 25	2.1
50	450 ± 35	3.6
100	780 ± 50	6.2
TA1535	-	0 (Solvent Control)	20 ± 5	1.0	Negative
100	22 ± 4	1.1
+	0 (Solvent Control)	25 ± 6	1.0	Positive
100	150 ± 20	6.0
WP2 uvrA (pKM101)	-	0 (Solvent Control)	40 ± 8	1.0	Negative
100	45 ± 7	1.1
+	0 (Solvent Control)	42 ± 9	1.0	Positive
100	250 ± 30	6.0

Detailed Experimental Protocol: Ames Test for Nitrosamines

The following protocol is an optimized method for detecting the mutagenicity of N-nitrosamines.[3][5][6]

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101) are commonly used. For nitrosamines, strains TA100, TA1535, and WP2 uvrA are often the most sensitive.[3][5]

• Metabolic Activation: An S9 fraction from the liver of rats or hamsters pre-treated with enzyme inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone) is used. Hamster liver S9 is often more effective for the activation of nitrosamines.[3][5][6]

• Test Procedure (Pre-incubation Method):

  • 0.1 mL of an overnight bacterial culture is mixed with 0.1 mL of the test compound solution (or solvent control) and 0.5 mL of the S9 mix (for activated assays) or phosphate (B84403) buffer (for non-activated assays).

  • This mixture is pre-incubated at 37°C for 20-30 minutes with shaking.[5]

  • After incubation, 2.0 mL of molten top agar (B569324) (supplemented with a trace amount of histidine and biotin (B1667282) for Salmonella strains, or tryptophan for the E. coli strain) is added.

  • The mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

  • The number of revertant colonies per plate is counted.

• Data Analysis: The mean number of revertant colonies per plate and the standard deviation are calculated for each concentration. The result is considered positive if a dose-related increase in revertants is observed, and the increase is statistically significant and exceeds a certain threshold (e.g., a two-fold increase over the solvent control).

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small nuclei that form outside the main nucleus in daughter cells. These micronuclei contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

Illustrative Data Presentation

The following table presents hypothetical data for a generic NDSRI in the in vitro micronucleus assay. A positive result is indicated by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Cell Line	Metabolic Activation (S9)	Concentration (µM)	Cytotoxicity (% of Control)	Frequency of Micronucleated Cells (%) ± SD	Result
TK6	-	0 (Solvent Control)	100 ± 5	1.2 ± 0.3	Negative
50	95 ± 8	1.3 ± 0.4
100	88 ± 7	1.5 ± 0.5
200	75 ± 9	1.6 ± 0.4
+	0 (Solvent Control)	100 ± 6	1.3 ± 0.2	Positive
50	92 ± 5	3.5 ± 0.6
100	78 ± 8	6.8 ± 1.1
200	55 ± 7	12.5 ± 2.3

Detailed Experimental Protocol: In Vitro Micronucleus Assay

• Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.[7][8]

• Metabolic Activation: Similar to the Ames test, an S9 mix is used for assays requiring metabolic activation.

• Test Procedure:

  • Cells are cultured in appropriate media and seeded into culture plates or flasks.

  • Treatment without S9: Cells are exposed to various concentrations of the test compound for a long duration (e.g., 24 hours).

  • Treatment with S9: Cells are exposed to the test compound in the presence of S9 mix for a short duration (e.g., 3-4 hours), after which the treatment medium is removed and replaced with fresh medium.

  • Following treatment, cytochalasin B is added to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have completed one cell division cycle.

  • Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring and Data Analysis:

  • At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.

  • Cytotoxicity is also assessed, typically by measuring the replication index or relative cell count. The top concentration tested should ideally induce approximately 50-60% cytotoxicity.

  • The frequency of micronucleated cells is calculated, and statistical analysis is performed to determine if there is a significant, dose-dependent increase compared to the solvent control.

Caption: Workflow for the In Vitro Micronucleus Assay.

In Vitro Chromosomal Aberration Assay

This assay evaluates the potential of a test substance to induce structural chromosomal abnormalities in cultured mammalian cells.[9]

Illustrative Data Presentation

The following table provides a hypothetical example of data from a chromosomal aberration assay for a generic NDSRI. A positive result is defined by a statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations.

Cell Line	Metabolic Activation (S9)	Concentration (µM)	Mitotic Index (%)	% Cells with Aberrations (excl. gaps)	Result
CHO	-	0 (Solvent Control)	5.5	1.5	Negative
100	5.2	1.8
200	4.8	2.0
400	4.1	2.3
+	0 (Solvent Control)	5.3	1.7	Positive
100	4.9	5.5
200	4.0	10.2
400	3.1	18.5

Detailed Experimental Protocol: In Vitro Chromosomal Aberration Assay

• Cell Lines: Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes are commonly used.

• Metabolic Activation: An S9 mix is used for assays requiring metabolic activation.

• Test Procedure:

  • Cells are cultured and treated with various concentrations of the test substance, similar to the micronucleus assay (short treatment with S9, long treatment without S9).

  • A spindle inhibitor (e.g., colcemid) is added to the cultures for the last 2-3 hours of incubation to arrest cells in the metaphase stage of mitosis.

  • Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

  • The slides are stained (e.g., with Giemsa).

• Scoring and Data Analysis:

  • At least 200 well-spread metaphases per concentration are analyzed for different types of chromosomal aberrations (e.g., chromatid and chromosome breaks, exchanges).

  • The mitotic index is calculated to assess cytotoxicity.

  • The percentage of cells with one or more aberrations is determined, and statistical analysis is performed.

Metabolic Activation and Genotoxic Mechanism

Many nitrosamines, including likely N-nitroso-clozapine, are not directly genotoxic but require metabolic activation by cytochrome P450 (CYP) enzymes in the liver to form reactive intermediates that can damage DNA.[10] The primary activation pathway is α-hydroxylation, which leads to the formation of an unstable α-hydroxy-nitrosamine. This intermediate spontaneously decomposes to form an aldehyde and a highly reactive alkyldiazonium ion, which can then alkylate DNA bases, leading to mutations and chromosomal damage.

Caption: Metabolic activation pathway of N-nitrosamines to genotoxic species.

Conclusion and Risk Assessment

The potential genotoxicity of N-nitroso-clozapine, as with any NDSRI, must be carefully evaluated. While publicly available experimental data for this specific compound is lacking, the established methodologies of the Ames test, in vitro micronucleus assay, and chromosomal aberration assay provide a robust framework for its assessment. The FDA's assignment of an Acceptable Intake limit of 1500 ng/day suggests that, based on available data (likely including a negative or weakly positive Ames test result), N-nitroso-clozapine is considered to be a lower-potency nitrosamine. For drug development professionals, a thorough understanding of these testing protocols and the mechanisms of nitrosamine genotoxicity is essential for ensuring patient safety and regulatory compliance. Any in-house investigation into the genotoxicity of N-nitroso-clozapine should follow the detailed protocols outlined in this guide.

References

• 1. veeprho.com [veeprho.com]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The statistical analysis of the in vitro chromosome aberration assay using Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to N-nitroso-clozapine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures and properties of two N-nitroso derivatives of clozapine (B1669256): N-nitroso-desmethyl-clozapine and N-nitroso-clozapine . These compounds are primarily recognized as potential impurities in the manufacturing of the atypical antipsychotic drug clozapine. This document summarizes their known chemical and physical properties, discusses their potential biological significance in the context of nitrosamine (B1359907) impurities, and provides information on related compounds to infer potential biological activities.

Chemical Structures and Identification

Two primary N-nitroso derivatives of clozapine have been identified, differing by the site of nitrosation.

• N-nitroso-desmethyl-clozapine (Clozapine EP Impurity C): Nitrosation occurs on the piperazine (B1678402) ring nitrogen of desmethyl-clozapine.

• N-nitroso-clozapine: Nitrosation occurs on the nitrogen atom of the dibenzodiazepine ring system of clozapine.

The structural details and identifiers for these compounds are presented below.

Table 1: Chemical Identification of N-nitroso-clozapine Derivatives

Identifier	N-nitroso-desmethyl-clozapine	N-nitroso-clozapine
IUPAC Name	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine[3]	8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][1][2]diazepine[4][5]
Synonyms	N-Nitroso N-Demethyl Clozapine[3]	Clozapine Impurity 15
CAS Number	6104-71-8 (for parent amine)	156632-03-0[4][5][6][7]
Molecular Formula	C₁₇H₁₆ClN₅O[3]	C₁₈H₁₈ClN₅O[4][5][6]
SMILES	O=NN(CC1)CCN1C2=NC3=C(NC4=C2C=CC=C4)C=CC(Cl)=C3[3]	O=NN1C2=CC=C(Cl)C=C2N=C(N3CCN(C)CC3)C4=CC=CC=C14[4][6]
InChI	InChI=1S/C17H16ClN5O/c18-12-5-6-15-16(11-12)20-17(13-3-1-2-4-14(13)19-15)22-7-9-23(21-24)10-8-22/h1-6,11,19H,7-10H2	InChI=1S/C18H18ClN5O/c1-22-8-10-23(11-9-22)18-14-4-2-3-5-16(14)24(21-25)17-7-6-13(19)12-15(17)20-18/h2-7,12H,8-11H2,1H3[4][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of the two N-nitroso-clozapine derivatives. It is important to note that much of this data is computed and may not have been experimentally verified.

Table 2: Physicochemical Properties of N-nitroso-clozapine Derivatives

Property	N-nitroso-desmethyl-clozapine	N-nitroso-clozapine
Molecular Weight	341.8 g/mol	355.82 g/mol [8]
Appearance	Not specified	Pale Yellow Solid[5]
Solubility	Not specified	Soluble in DMSO, Methanol[5]
Purity (by HPLC)	Not specified	98.89%[5]
Storage Condition	Not specified	Store at 2-8°C for long-term storage

Synthesis and Formulation

General Synthesis Approach

The logical synthetic precursors for these impurities are N-desmethylclozapine and clozapine, respectively. The nitrosation of N-desmethylclozapine would yield N-nitroso-desmethyl-clozapine, while the nitrosation of clozapine could potentially lead to N-nitroso-clozapine.

References

• 1. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nuv.ac.in [nuv.ac.in]
• 3. Clozapine Nitroso EP Impurity C | | SynZeal [synzeal.com]
• 4. N-Nitroso Clozapine | CAS 156632-03-0 | LGC Standards [lgcstandards.com]
• 5. synchemia.com [synchemia.com]
• 6. clearsynth.com [clearsynth.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. GSRS [precision.fda.gov]
• 9. chemwerth.com [chemwerth.com]

An In-depth Technical Guide on the Discovery and Origin of N-nitroso-clozapine Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide. These compounds are classified as probable human carcinogens, and their presence, even at trace levels, can pose a risk to patient safety. One such impurity is N-nitroso-clozapine, a drug substance-related impurity (NDSRI) of the atypical antipsychotic medication, clozapine (B1669256). This technical guide provides a comprehensive overview of the discovery, origin, and analytical methodologies related to N-nitroso-clozapine.

Discovery and Regulatory Context

The widespread issue of nitrosamine impurities in pharmaceuticals first gained significant attention with the detection of N-nitrosodimethylamine (NDMA) in valsartan (B143634) drug products. This discovery prompted regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to issue guidance for the control of nitrosamine impurities in all human drugs.[1][2] As part of the subsequent industry-wide risk assessments, N-nitroso-clozapine was identified as a potential impurity in clozapine drug products.

N-nitroso-clozapine is the N-nitroso derivative of clozapine, formed by the nitrosation of the secondary amine in the clozapine molecule.[3] Its chemical identity is confirmed as 8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][1][4]diazepine, with the CAS number 156632-03-0 and molecular formula C18H18ClN5O.[5][6][7][8]

Origin and Formation Pathways

The formation of N-nitroso-clozapine is a chemical process that requires the presence of a nitrosating agent and the clozapine molecule, which contains a nitrosatable secondary amine.

Chemical Synthesis and Degradation

The primary pathway for the formation of N-nitroso-clozapine is the reaction of clozapine with a nitrosating agent, typically nitrous acid (HNO2), which can be formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[3]

Logical Relationship: Formation of N-nitroso-clozapine

Caption: Formation of N-nitroso-clozapine from clozapine and a nitrosating agent.

Sources of nitrosating agents in the manufacturing process of a drug product can include:

• Excipients: Trace amounts of nitrites can be present in commonly used excipients.[9]

• Water: Potable water used in the manufacturing process may contain nitrites.

• Raw Materials and Solvents: Contamination of starting materials or solvents with nitrosating agents is a potential risk.

Forced degradation studies on clozapine have shown its susceptibility to degradation under acidic and oxidative conditions.[4][10] While these studies did not specifically report the formation of N-nitroso-clozapine, they highlight the potential for degradation pathways that could lead to its formation in the presence of nitrosating agents.

In-Vitro Metabolism

Clozapine undergoes extensive metabolism in the liver, primarily through demethylation to N-desmethylclozapine and oxidation to clozapine N-oxide, catalyzed by cytochrome P450 (CYP) enzymes, particularly CYP1A2 and CYP3A4.[1][2][11] There is currently no direct evidence to suggest that the in-vitro metabolism of clozapine leads to the formation of N-nitroso-clozapine. The metabolic pathways primarily involve oxidation and demethylation rather than nitrosation.

Signaling Pathway: Major Metabolic Pathways of Clozapine

Caption: Major metabolic pathways of clozapine mediated by CYP enzymes.

Data Presentation: Acceptable Intake Limits

Regulatory bodies have established Acceptable Intake (AI) limits for various nitrosamine impurities to ensure patient safety. The AI represents a level of exposure that is considered to pose a negligible cancer risk.

Impurity Name	Parent Drug	Regulatory Body	Carcinogenic Potency Category (CPCA)	Acceptable Intake (AI) Limit (ng/day)
N-nitroso-clozapine	Clozapine	FDA	5	1500
N-nitroso-clozapine EP Impurity C	Clozapine	EMA	3	400

Experimental Protocols

The detection and quantification of N-nitroso-clozapine at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

General Workflow for Nitrosamine Analysis

A typical workflow for the analysis of nitrosamine impurities in a drug product involves sample preparation, chromatographic separation, and mass spectrometric detection.

Experimental Workflow: Nitrosamine Impurity Analysis

Caption: General workflow for the analysis of nitrosamine impurities.

Validated LC-MS/MS Method for Nitrosamine Impurities (General Protocol)

While a specific validated method for N-nitroso-clozapine was not found in the public domain, the following protocol is a representative example for the analysis of various nitrosamine impurities in drug substances and products, which can be adapted and validated for N-nitroso-clozapine.[12]

1. Sample Preparation (for Drug Substance):

• Accurately weigh approximately 100 mg of the clozapine drug substance into a 15 mL centrifuge tube.

• Add 5.0 mL of a suitable solvent (e.g., methanol) and vortex until the substance is fully dissolved.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

2. Sample Preparation (for Drug Product):

• Weigh and transfer a portion of the powdered tablets equivalent to a specific amount of clozapine into a 50 mL centrifuge tube.

• Add a suitable extraction solvent (e.g., methanol).

• Shake mechanically for approximately 40 minutes.

• Centrifuge the sample at 4500 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the initial portion, and collect the filtrate in an HPLC vial.

3. LC-MS/MS Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., Kinetex® 2.6 µm F5 100 Å, 100 x 4.6 mm).[12]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient Elution: A suitable gradient program to achieve separation of N-nitroso-clozapine from the drug substance and other impurities.

• Flow Rate: Typically 0.3-0.5 mL/min.

• Column Temperature: e.g., 40 °C.[12]

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for N-nitroso-clozapine and a suitable internal standard.

Challenges in Analytical Method Development: It is important to note that the development of a robust and reliable analytical method for N-nitroso-clozapine can be challenging due to its potential instability in solution and susceptibility to matrix effects.[13] Method development should include thorough validation to ensure accuracy, precision, and stability.

Conclusion

The discovery of N-nitroso-clozapine as a potential impurity in clozapine drug products underscores the importance of a comprehensive risk-based approach to control nitrosamine impurities in all pharmaceuticals. Understanding the formation pathways, primarily through the reaction of clozapine with nitrosating agents present in raw materials and excipients, is crucial for developing effective control strategies. Sensitive and validated analytical methods, such as LC-MS/MS, are essential for the accurate detection and quantification of this impurity at trace levels, ensuring the safety and quality of clozapine medications for patients. Continuous vigilance and adherence to regulatory guidelines are paramount in mitigating the risks associated with nitrosamine impurities.

References

• 1. Metabolism and bioactivation of clozapine by human liver in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PharmGKB Summary: Clozapine Pathway, Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. N-nitroso-clozapine | C18H18ClN5O | CID 171390041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Nitroso Clozapine | CAS 156632-03-0 | LGC Standards [lgcstandards.com]
• 8. chemxzen.com [chemxzen.com]
• 9. Classics in Chemical Neuroscience: Clozapine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetics of clozapine and its metabolites in psychiatric patients: plasma protein binding and renal clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

The In Vivo Metabolic Fate of N-Nitroso-Clozapine: A Technical Examination

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the hypothesized in vivo metabolic pathways of N-nitroso-clozapine, a nitrosamine (B1359907) derivative of the atypical antipsychotic drug clozapine (B1669256). Due to a lack of direct in vivo studies on N-nitroso-clozapine, this document extrapolates its metabolic fate from the well-established biotransformation of clozapine and the general metabolic pathways of N-nitroso compounds. This guide details the probable enzymatic reactions, potential metabolites, and the analytical methodologies pertinent to their study. Quantitative data from clozapine metabolism studies is presented to serve as a template for the types of data that would be critical in future in vivo investigations of N-nitroso-clozapine.

Introduction

Clozapine is an effective atypical antipsychotic agent, but its use is associated with a risk of agranulocytosis, a severe hematological adverse effect. The formation of reactive metabolites during its biotransformation is considered a contributing factor to this toxicity. N-nitroso-clozapine is a nitrosamine derivative that may be formed endogenously or present as an impurity. Understanding its in vivo metabolic pathways is crucial for a complete safety assessment. This guide synthesizes existing knowledge on clozapine and N-nitrosamine metabolism to propose the likely metabolic fate of N-nitroso-clozapine.

Established Metabolic Pathways of Clozapine

The metabolism of clozapine is extensive and primarily occurs in the liver, mediated by cytochrome P450 (CYP) enzymes. The major metabolic routes include N-demethylation and N-oxidation.

• N-Demethylation: This pathway leads to the formation of N-desmethylclozapine (norclozapine), an active metabolite. The primary enzymes involved are CYP1A2 and CYP3A4, with minor contributions from CYP2C19 and CYP2D6.[1][2]

• N-Oxidation: This reaction produces clozapine N-oxide, which is generally considered an inactive metabolite. CYP3A4 and flavin-containing monooxygenase (FMO3) are the main enzymes responsible for this conversion.[1][2][3]

• Reactive Metabolite Formation: Clozapine can be bioactivated to a reactive nitrenium ion.[4][5][6] This electrophilic intermediate can form covalent adducts with cellular macromolecules, a process implicated in clozapine-induced agranulocytosis.[5][6][7]

The following diagram illustrates the primary metabolic pathways of clozapine.

References

• 1. researchgate.net [researchgate.net]
• 2. Formation of N-nitrosamine and N-nitrosamino acids from food products and nitrite under simulated gastric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of N-nitrosomorpholine by the rat in vivo and by rat liver microsomes and its oxidation by the Fenton system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Biotransformation of nitrosamines and precursor secondary amines under methanogenic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso-Clozapine: A Comprehensive Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-clozapine is a nitrosamine (B1359907) impurity that can be present in clozapine (B1669256), an atypical antipsychotic medication. Nitrosamines are a class of compounds of significant concern due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the toxicological profile of N-nitroso-clozapine, drawing from regulatory guidance, data on structurally related nitrosamines, and the known toxicology of clozapine's reactive metabolites. Due to a lack of direct toxicological studies on N-nitroso-clozapine, this profile is largely based on inferred mechanisms and data from related compounds. This document is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceuticals.

Chemical Identity and Regulatory Landscape

N-nitroso-clozapine is a derivative of clozapine formed by the nitrosation of the secondary amine group in the clozapine molecule.[1] Its presence in the final drug product is strictly controlled by regulatory agencies worldwide.

Table 1: Chemical and Regulatory Information for N-Nitroso-Clozapine

Parameter	Value	Reference
IUPAC Name	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine	[3]
CAS Number	156632-03-0	[4]
Molecular Formula	C₁₇H₁₆ClN₅O	[1]
Molecular Weight	341.80 g/mol	[1]
Synonyms	N-Nitroso N-Desmethyl Clozapine, N-nitroso-clozapine EP Impurity C	[1][3]
FDA Recommended Acceptable Intake (AI) Limit	1500 ng/day	[2][5]
EMA Recommended Acceptable Intake (AI) Limit	400 ng/day	[6]
HSA Recommended Acceptable Intake (AI) Limit	400 ng/day (for EP Impurity C)	[7]

Toxicological Data

Table 2: Summary of Available Toxicological Endpoints for N-Nitroso-Clozapine

Toxicological Endpoint	Result/Data	Notes
Acute Oral Toxicity (LD50)	No data available	Inferred to be of concern based on the nitrosamine class.
Genotoxicity (Ames Test)	No direct data available	Nitrosamines as a class are often mutagenic in the Ames test, typically requiring metabolic activation.[9]
Genotoxicity (In Vitro Micronucleus)	No direct data available	A standard assay for detecting clastogenicity.
Carcinogenicity	No direct data available	Classified as a potential carcinogen based on its chemical structure as a nitrosamine.

Postulated Mechanisms of Toxicity

The toxicological effects of N-nitroso-clozapine are believed to be mediated through two primary pathways, extrapolated from the known mechanisms of nitrosamine carcinogenicity and clozapine-induced toxicity.

Genotoxicity via DNA Adduct Formation

Similar to other nitrosamines, N-nitroso-clozapine is likely to undergo metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This bioactivation is hypothesized to generate a reactive electrophilic species, a diazonium ion, which can then covalently bind to cellular macromolecules, including DNA. The formation of DNA adducts can lead to mutations during DNA replication, initiating the process of carcinogenesis.

References

• 1. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro cytotoxicity assay to evaluate the toxicity of an electrophilic reactive metabolite using glutathione-depleted rat primary cultured hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Carcinogenicity and mutagenicity of N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

N-Nitroso-Clozapine in Pharmaceuticals: A Technical Review of Formation, Analysis, and Risk Mitigation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of N-nitrosamine impurities as a significant concern for the pharmaceutical industry necessitates a thorough understanding of their formation, detection, and toxicological relevance. N-nitroso-clozapine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the atypical antipsychotic clozapine (B1669256), represents a potential risk that requires careful management. This technical guide provides a comprehensive literature review on N-nitroso-clozapine, detailing its chemical properties, formation mechanisms, and the regulatory landscape. It outlines established analytical methodologies for detection and quantification, summarizes toxicological considerations based on structure-activity relationships, and presents a risk assessment and mitigation framework for drug manufacturers. This document serves as an in-depth resource, compiling available data and protocols to aid in ensuring the safety and quality of clozapine-containing pharmaceuticals.

Introduction to N-Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Many have been identified as potent mutagens and probable human carcinogens, leading to stringent regulatory scrutiny of their presence in pharmaceutical products.[1][2] Since 2018, the detection of nitrosamines like N-nitrosodimethylamine (NDMA) in common medications has led to widespread drug recalls and a re-evaluation of manufacturing processes across the industry.[1]

A specific subclass of these impurities, Nitrosamine Drug Substance-Related Impurities (NDSRIs), are of particular concern as they are structurally similar to the active pharmaceutical ingredient (API) and can form during the synthesis, formulation, or storage of the drug product.[3][4] N-nitroso-clozapine is the NDSRI associated with clozapine, an essential medication for treatment-resistant schizophrenia.

Chemical Identity of N-Nitroso-Clozapine

Attribute	Value
Chemical Name	8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][3][5]diazepine[6]
Synonyms	N-Nitroso Clozapine, Clozapine Impurity 15[7]
CAS Number	156632-03-0[6][7]
Molecular Formula	C₁₈H₁₈ClN₅O[6][8]
Molecular Weight	355.82 g/mol [8]

Another potential nitrosamine related to clozapine is N-Nitroso-N-Desmethyl-Clozapine (also referred to as Clozapine Nitroso EP Impurity C), formed from the primary metabolite of clozapine.[9]

Attribute	Value
Chemical Name	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][3][5]diazepine[9]
Synonyms	N-Nitroso N-Demethyl Clozapine[9]
Molecular Formula	C₁₇H₁₆ClN₅O

Formation of N-Nitroso-Clozapine

The formation of N-nitrosamines requires a nitrosatable amine source (a secondary or tertiary amine) and a nitrosating agent.[3] The reaction is typically favored under acidic conditions.[3]

Precursors and Reaction Mechanism

• Amine Source : The clozapine molecule contains a tertiary amine within its piperazine (B1678402) ring, making it susceptible to nitrosation.[3]

• Nitrosating Agent Source : The primary nitrosating agents are nitrites (NO₂⁻) and other oxides of nitrogen. Sources of nitrite (B80452) contamination in pharmaceutical manufacturing can include:

  • Residual nitrites in raw materials, reagents, or solvents.

  • Degradation of excipients, such as crospovidone or povidone.

  • Contamination from packaging materials.

The general mechanism for the formation of N-nitroso-clozapine is depicted below.

Caption: Reaction pathway for N-nitroso-clozapine formation.

Regulatory Framework and Acceptable Intake Limits

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities.[10] Manufacturers are required to perform risk assessments for all pharmaceutical products and, if a risk is identified, conduct confirmatory testing.[5][11]

The FDA has established a recommended Acceptable Intake (AI) limit for N-nitroso-clozapine based on a structure-activity relationship (SAR) assessment.

Table of Regulatory Limits

Impurity	Regulatory Body	Acceptable Intake (AI) Limit	Potency Category
N-Nitroso-Clozapine	U.S. FDA	1500 ng/day	5

This AI limit is significantly higher than the default 18 ng/day for novel nitrosamines of unknown carcinogenic potential, indicating a lower presumed potency based on its structure.[1]

Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis and analysis of N-nitroso-clozapine are limited, as this work is often conducted by proprietary or commercial laboratories. However, based on established chemical principles and analytical methodologies for other nitrosamines, the following sections outline the general procedures.

Synthesis of N-Nitroso-Clozapine Reference Standard

The synthesis of an N-nitroso-clozapine reference standard is necessary for analytical method development and validation. The general procedure involves the reaction of clozapine with a nitrosating agent under controlled conditions.

General Synthesis Protocol:

• Dissolution : Dissolve clozapine in a suitable organic solvent (e.g., dichloromethane (B109758) or methanol).

• Acidification : Cool the solution (e.g., to 0-5 °C) and add an acid, such as hydrochloric acid or acetic acid, to create the necessary acidic environment.

• Nitrosation : Add a nitrosating agent, typically an aqueous solution of sodium nitrite (NaNO₂), dropwise to the cooled, acidified clozapine solution while stirring.

• Reaction Monitoring : Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.

• Quenching and Extraction : Once the reaction is complete, quench any excess nitrosating agent with a reducing agent like ammonium (B1175870) sulfamate (B1201201) or ascorbic acid. Neutralize the solution and extract the N-nitroso-clozapine product into an organic solvent.

• Purification : Purify the crude product using column chromatography on silica (B1680970) gel.

• Characterization : Confirm the identity and purity of the synthesized N-nitroso-clozapine using analytical techniques such as ¹H-NMR, Mass Spectrometry (MS), and HPLC.[6]

Analytical Method for Quantification in Drug Product

The trace-level quantification of N-nitroso-clozapine in a clozapine drug product matrix requires a highly sensitive and selective analytical method, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

General LC-MS/MS Protocol:

• Sample Preparation :

  • Weigh and crush a representative number of clozapine tablets.

  • Dissolve a known amount of the crushed tablets in a suitable diluent (e.g., a mixture of methanol (B129727) and water, potentially with a small amount of ammonia (B1221849) to improve stability, as inconsistent behavior has been noted[12]).

  • Vortex and/or sonicate the sample to ensure complete dissolution of the analyte.

  • Centrifuge the sample to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial.

• Chromatographic Separation (HPLC) :

  • Column : A C18 reverse-phase column is typically used.

  • Mobile Phase : A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile).

  • Flow Rate : Typically 0.2-0.5 mL/min.

  • Column Temperature : Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Detection (Tandem Mass Spectrometry - MS/MS) :

  • Ionization Source : Electrospray Ionization (ESI) in positive mode is commonly used for nitrosamines.

  • Analysis Mode : Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-clozapine and its corresponding stable isotope-labeled internal standard.

  • MRM Transitions (Hypothetical) :

    • N-Nitroso-Clozapine: Precursor Ion (m/z 356.1 [M+H]⁺) → Product Ion (e.g., fragment corresponding to loss of the nitroso group or other characteristic fragment).

    • Internal Standard (e.g., N-Nitroso-Clozapine-d4): Precursor Ion (m/z 360.1 [M+H]⁺) → Corresponding Product Ion.

• Quantification :

  • Generate a calibration curve using certified reference standards of N-nitroso-clozapine.

  • Quantify the amount of N-nitroso-clozapine in the sample by comparing its peak area ratio to the internal standard against the calibration curve. The method must be validated for specificity, linearity, accuracy, precision, and limit of quantification (LOQ), with the LOQ being sufficiently low (e.g., <10% of the AI limit).[1]

Toxicology and Signaling Pathways

Metabolic Activation Pathway

N-nitrosamines are generally not genotoxic themselves. They require metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver, to become reactive.[13][15] This process, known as α-hydroxylation, generates an unstable intermediate that spontaneously decomposes to form a highly reactive electrophile (a diazonium ion), which can then form covalent adducts with DNA.[13][15]

Caption: Metabolic activation of nitrosamines leading to DNA damage.

Genotoxicity Assessment (Ames Test)

The standard in vitro assay for assessing the mutagenic potential of a chemical is the bacterial reverse mutation assay, or Ames test.[16][17] For nitrosamines, specific conditions are required to ensure reliable results due to the need for metabolic activation.

General Ames Test Protocol for Nitrosamines:

• Bacterial Strains : Use multiple strains of Salmonella typhimurium (e.g., TA100, TA1535) and Escherichia coli (e.g., WP2uvrA(pKM101)) that are sensitive to base-pair substitution mutations.[16]

• Metabolic Activation : The test must be conducted with and without a metabolic activation system. For nitrosamines, a liver homogenate fraction (S9 mix) from Aroclor- or phenobarbital/β-naphthoflavone-induced hamsters is recommended, as it provides a more sensitive detection compared to rat liver S9.[16][18]

• Exposure Method : The pre-incubation method, where the test compound, bacteria, and S9 mix are incubated together before being plated, is generally more sensitive for detecting nitrosamine mutagenicity than the direct plate incorporation method.[16]

• Procedure :

  • Prepare various concentrations of N-nitroso-clozapine.

  • In separate tubes, combine the test substance, the bacterial culture, and either the S9 mix or a buffer (for the non-activation condition).

  • Incubate the mixture (e.g., at 37 °C for 20-30 minutes).

  • Add molten top agar (B569324) to the tubes and pour the contents onto minimal glucose agar plates.

  • Incubate the plates for 48-72 hours.

• Data Analysis : Count the number of revertant colonies on each plate. A substance is considered mutagenic if it causes a concentration-dependent increase in revertant colonies that is statistically significant compared to the negative control.

Risk Assessment and Mitigation Workflow

Manufacturers must implement a systematic risk assessment to identify and control the potential for N-nitroso-clozapine formation in their drug products. This process can be visualized as a logical workflow.[5]

Caption: A three-step workflow for nitrosamine risk management.

Conclusion

N-nitroso-clozapine is a critical NDSRI that requires diligent control and monitoring by pharmaceutical manufacturers. While specific public data on its formation kinetics and toxicology are scarce, established principles for N-nitrosamines provide a robust framework for its management. A thorough risk assessment of the entire manufacturing process, coupled with the development of highly sensitive analytical methods, is paramount. By understanding the potential formation pathways, implementing appropriate control strategies, and adhering to regulatory guidelines, the pharmaceutical industry can effectively mitigate the risks associated with N-nitroso-clozapine and ensure the continued safety and availability of this vital medication for patients.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. scispace.com [scispace.com]
• 3. Risk assessment strategy for nitrosamine drug substance-related impurities - Syngene International Ltd [syngeneintl.com]
• 4. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. N-nitroso-clozapine | C18H18ClN5O | CID 171390041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [precision.fda.gov]
• 9. Clozapine Nitroso EP Impurity C | | SynZeal [synzeal.com]
• 10. fda.gov [fda.gov]
• 11. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 12. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Characterization of N-nitroso-clozapine Reference Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of N-nitroso-clozapine, a potential impurity in the active pharmaceutical ingredient (API) clozapine (B1669256). This document outlines a detailed, albeit hypothetical, synthetic protocol and robust characterization methodologies essential for the preparation and validation of an N-nitroso-clozapine reference standard. The information presented herein is intended to support researchers and drug development professionals in ensuring the quality and safety of clozapine-containing drug products.

Introduction

Clozapine is an atypical antipsychotic medication primarily used in the management of treatment-resistant schizophrenia. As with all pharmaceuticals, the identification and control of impurities are critical to ensure patient safety and product quality. N-nitroso compounds, or nitrosamines, are a class of potential genotoxic impurities that can form in APIs under certain conditions. The presence of a secondary amine moiety in the clozapine structure presents a potential for the formation of N-nitroso-clozapine.

This guide details the synthesis and characterization of the N-nitroso-clozapine reference standard. It is important to note a distinction in the nomenclature found in scientific literature and commercial sources. Two primary potential N-nitroso impurities of clozapine are:

• N-nitroso-clozapine : Formed by the nitrosation of the secondary amine on the dibenzodiazepine ring of clozapine.

• N-nitroso-desmethyl-clozapine : Formed by the nitrosation of the piperazine (B1678402) ring nitrogen after demethylation of clozapine.

This guide will focus on a generalized synthesis that could potentially yield either or both of these impurities, followed by characterization techniques capable of distinguishing and quantifying them.

Synthesis of N-nitroso-clozapine

The synthesis of N-nitroso-clozapine involves the reaction of clozapine with a nitrosating agent, typically an in situ generated nitrous acid from sodium nitrite (B80452) in an acidic medium. The following is a representative experimental protocol.

Experimental Protocol: Synthesis

Materials:

• Clozapine (starting material)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), concentrated

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Sodium Sulfate (Na₂SO₄), anhydrous

• Deionized Water

• Ice bath

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 g of clozapine in 50 mL of dichloromethane.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add 10 mL of 6 M hydrochloric acid to the stirred solution.

• In a separate beaker, prepare a solution of 0.5 g of sodium nitrite in 10 mL of deionized water.

• Add the sodium nitrite solution dropwise to the clozapine solution over a period of 30 minutes, maintaining the temperature between 0-5 °C.

• Continue stirring the reaction mixture at 0-5 °C for 2 hours.

• After the reaction is complete (monitored by TLC or HPLC), carefully transfer the mixture to a separatory funnel.

• Separate the organic layer.

• Wash the organic layer sequentially with 50 mL of deionized water and 50 mL of saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to yield the crude N-nitroso-clozapine product.

• The crude product can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

Synthesis Workflow

Synthesis workflow for N-nitroso-clozapine.

Characterization of N-nitroso-clozapine

Thorough characterization is imperative to confirm the identity, purity, and structure of the synthesized N-nitroso-clozapine reference standard.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for assessing the purity of the reference standard.

Experimental Protocol: HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at 254 nm

• Column Temperature: 30 °C

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is employed to confirm the molecular weight of the synthesized compound.

Experimental Protocol: LC-MS Analysis

• LC System: Utilize the HPLC conditions described above.

• Mass Spectrometer: Electrospray Ionization (ESI) in positive ion mode.

• Scan Range: m/z 100-500

• Expected [M+H]⁺:

  • For N-nitroso-clozapine (C₁₈H₁₈ClN₅O): m/z 356.1

  • For N-nitroso-desmethyl-clozapine (C₁₇H₁₆ClN₅O): m/z 342.1

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for the structural elucidation of the synthesized compound.

Experimental Protocol: NMR Analysis

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Instruments: 400 MHz or higher NMR spectrometer

• Experiments: ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC

• Expected Observations: The presence of the N-nitroso group can lead to the observation of rotamers, resulting in a more complex NMR spectrum than the parent clozapine. Specific chemical shift changes in the protons and carbons adjacent to the site of nitrosation are expected.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the presence of the N-N=O functional group.

Experimental Protocol: IR Analysis

• Technique: Attenuated Total Reflectance (ATR)

• Expected Absorption: A characteristic stretching vibration for the N-N=O group is expected in the region of 1430-1500 cm⁻¹.

Characterization Workflow

Characterization workflow for the reference standard.

Data Presentation

The quantitative data obtained from the characterization experiments should be summarized for clarity and comparison.

Parameter	N-nitroso-clozapine	N-nitroso-desmethyl-clozapine
Molecular Formula	C₁₈H₁₈ClN₅O	C₁₇H₁₆ClN₅O
Molecular Weight	355.83 g/mol	341.80 g/mol
Expected [M+H]⁺ (m/z)	356.1	342.1
HPLC Purity	>95%	>95%
IR (N-N=O stretch)	~1450 cm⁻¹	~1450 cm⁻¹

¹H NMR (CDCl₃, 400 MHz)	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons	6.8 - 7.5	m	7H
Piperazine Protons	2.5 - 4.0	m	8H
Methyl Protons	2.4	s	3H

Note: The NMR data presented is a hypothetical representation and will vary based on the actual synthesized structure and the presence of rotamers.

Conclusion

The synthesis and comprehensive characterization of the N-nitroso-clozapine reference standard are paramount for the accurate detection and quantification of this potential impurity in clozapine drug substances and products. The methodologies outlined in this guide provide a robust framework for researchers and quality control laboratories to establish a well-characterized reference standard, thereby ensuring the safety and efficacy of clozapine for patients. The potential for different N-nitroso derivatives necessitates careful structural elucidation to ensure the correct standard is being utilized for analytical testing.

N-Nitroso-Clozapine: A Technical Guide to Stability and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-clozapine is a nitrosamine (B1359907) impurity that can potentially form in drug products containing clozapine (B1669256), an atypical antipsychotic medication.[1] The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their classification as probable human carcinogens. This technical guide provides a comprehensive overview of the current understanding of the stability and degradation pathways of N-nitroso-clozapine. Due to a lack of extensive specific data on N-nitroso-clozapine, this guide synthesizes information from forced degradation studies of the parent drug, clozapine, general knowledge of nitrosamine chemistry, and available analytical data.

Chemical Information

• IUPAC Name: 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][2][3]diazepine[1]

• Molecular Formula: C₁₈H₁₈ClN₅O[4][5]

• Molecular Weight: 355.83 g/mol [6]

• CAS Number: 156632-03-0[4][6]

Stability Profile of N-Nitroso-Clozapine

While specific quantitative stability data for N-nitroso-clozapine is not extensively available in the public domain, anecdotal evidence and the known chemistry of nitrosamines and clozapine suggest a susceptibility to degradation under various conditions. A forum for analytical scientists highlighted the inconsistent behavior of N-nitroso-clozapine when spiked into samples during analytical method development, suggesting potential for transformation or interaction within the sample matrix.[7] Factors such as pH sensitivity, and the possibility of oxidative or reductive degradation pathways were noted.[7]

Based on forced degradation studies of clozapine, it is anticipated that N-nitroso-clozapine will be susceptible to degradation under the following conditions:

• Acidic and Basic Hydrolysis: Clozapine is known to be fragile towards acidic hydrolysis.[8][9] It is highly probable that N-nitroso-clozapine also exhibits instability in both acidic and basic media.

• Oxidation: Clozapine is susceptible to oxidative conditions.[8][9] The N-nitroso group can also be susceptible to oxidation.

• Photolysis: Exposure to UV or fluorescent light is a known degradation pathway for many pharmaceutical compounds, including clozapine.[8][9] Nitrosamines are also known to undergo photodecomposition.[10]

• Thermal Stress: Elevated temperatures can induce degradation of both clozapine and nitrosamine compounds.[8][9]

Quantitative Data Summary

Stress Condition	Observations for Clozapine	Predicted Behavior of N-Nitroso-Clozapine
Acidic Hydrolysis	Fragile, undergoes degradation.[8][9]	Likely to be unstable, potential for hydrolysis of the dibenzodiazepine ring system and/or the N-nitroso group.
Basic Hydrolysis	Undergoes degradation.[8][9]	Likely to be unstable, similar to acidic conditions.
Oxidative Stress	Fragile, undergoes degradation.[8][9]	Likely susceptible to oxidation, potentially at the N-nitroso group or other sites on the molecule.
Photolysis (UV/Vis)	Undergoes degradation.[8][9]	Expected to be photolabile, a common characteristic of nitrosamines.
Thermal Stress	Undergoes degradation.[8][9]	Expected to degrade at elevated temperatures.

Postulated Degradation Pathways

The precise degradation pathways of N-nitroso-clozapine have not been fully elucidated. However, based on the known degradation of clozapine and the general chemical reactivity of nitrosamines, several pathways can be postulated.

Hypothetical Degradation Pathways of N-Nitroso-Clozapine

References

• 1. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. N-nitroso-clozapine | C18H18ClN5O | CID 171390041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. N-Nitroso Clozapine | CAS 156632-03-0 | LGC Standards [lgcstandards.com]
• 7. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Application Note: Analytical Method for the Detection of N-Nitroso-Clozapine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-clozapine is a potential nitrosamine (B1359907) impurity of Clozapine (B1669256), an atypical antipsychotic medication. Due to the classification of nitrosamines as probable human carcinogens, regulatory bodies worldwide require stringent control of these impurities in pharmaceutical products.[1][2] This document provides a detailed analytical method for the sensitive and accurate detection of N-nitroso-clozapine in Clozapine drug substances and pharmaceutical formulations using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The provided protocol is based on a validated, green, and ultra-sensitive method, ensuring reliability and compliance with regulatory expectations.[2]

N-nitroso-clozapine is formed from the nitrosation of the secondary amine moiety present in the clozapine molecule.[1][2] Its chemical name is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][3]diazepine, and it is also referred to as N-Nitroso-N-Desmethyl Clozapine.[1] The availability of certified reference standards for N-nitroso-clozapine is essential for the development and validation of analytical methods.[3][4]

Analytical Method: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the recommended technique for the determination of N-nitroso-clozapine due to its high sensitivity and selectivity, which allows for detection at trace levels.[2]

Quantitative Data Summary

The following tables summarize the quantitative performance of the described LC-MS/MS method for the analysis of N-nitroso-clozapine.[2]

Table 1: Method Detection and Quantitation Limits

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
N-nitroso-clozapine	0.058	0.177

Table 2: Linearity and Correlation

Analyte	Range	R²
N-nitroso-clozapine	LOQ to 150%	> 0.999

Table 3: Accuracy (Recovery)

Analyte	Spiked Level	Recovery (%)
N-nitroso-clozapine	Not Specified	88 - 102

Experimental Protocols

This section provides a detailed methodology for the analysis of N-nitroso-clozapine in Clozapine drug substances and pharmaceutical formulations.

Reagents and Materials

• N-nitroso-clozapine Reference Standard

• Clozapine Drug Substance/Product

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure)

• Syringe filters (0.22 µm)

Instrumentation

• Liquid Chromatograph (LC) system capable of gradient elution.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions

Parameter	Condition
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	1 mL Formic Acid in 1000 mL Water
Mobile Phase B	Acetonitrile
Flow Rate	0.8 mL/min
Gradient Program	Time (min)
Injection Volume	10 µL
Column Temperature	40 °C
Run Time	15 minutes

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitoring Mode	Multiple Reaction Monitoring (MRM)
MRM Transition	m/z 356.0 → 326.0

Standard and Sample Preparation

Standard Solution Preparation:

• Prepare a stock solution of N-nitroso-clozapine in a suitable solvent (e.g., methanol).

• Perform serial dilutions of the stock solution to prepare working standards for calibration curves, ranging from the LOQ to 150% of the target concentration.[2]

Sample Preparation:

• Accurately weigh a portion of the clozapine drug substance or powdered tablets.

• Dissolve the sample in a suitable diluent (e.g., a mixture of mobile phase A and B).

• Vortex or sonicate the sample to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter into an LC vial.

Method Validation

The analytical method should be validated in accordance with ICH guidelines to ensure it is suitable for its intended purpose.[2] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

N-Nitroso-Clozapine Formation Pathway

Caption: Formation of N-Nitroso-Clozapine from Clozapine.

Analytical Workflow

Caption: Workflow for N-Nitroso-Clozapine Analysis.

References

• 1. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]

Application Notes and Protocols for Quantifying N-nitroso-clozapine in Active Pharmaceutical Ingredients (APIs)

Introduction

N-nitroso-clozapine is a potential nitrosamine (B1359907) impurity in clozapine (B1669256), an atypical antipsychotic medication. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control of these impurities in pharmaceutical products.[1][2] This document provides a detailed application note and a comprehensive protocol for the quantification of N-nitroso-clozapine in clozapine Active Pharmaceutical Ingredients (APIs) using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[3] The protocols outlined below are based on established methodologies for nitrosamine analysis and may require optimization and validation for specific laboratory conditions and matrices.

Analyte Information

Compound	Chemical Name	CAS Number	Molecular Formula	Molecular Weight
N-nitroso-clozapine	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][4][5]diazepine	156632-03-0	C₁₈H₁₈ClN₅O	355.83 g/mol

Source:[1][6][7][8][9]

Experimental Protocols

Risk Assessment and Control Strategy

Before implementing analytical testing, a thorough risk assessment of the clozapine manufacturing process should be conducted to identify potential sources of nitrosamine formation.[2] Factors to consider include the presence of secondary or tertiary amines and nitrite (B80452) salts under acidic conditions.[7] A control strategy should be established to mitigate these risks.

The logical workflow for risk assessment and control is depicted below:

Figure 1: Risk assessment and mitigation workflow for N-nitroso-clozapine.

LC-MS/MS Method for Quantification of N-nitroso-clozapine

This method is designed for the sensitive and selective quantification of N-nitroso-clozapine in clozapine API.

2.1. Materials and Reagents

• N-nitroso-clozapine reference standard (available from various suppliers[1][6][7])

• Clozapine API (for matrix effect evaluation)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

2.2. Standard and Sample Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-nitroso-clozapine reference standard and dissolve in 10 mL of methanol.

Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation:

• Accurately weigh approximately 100 mg of clozapine API.

• Dissolve the sample in 10 mL of diluent.

• Vortex for 1 minute to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an LC vial.

Note: Due to potential instability, it is advisable to prepare samples and standards fresh and analyze them promptly.[5] To minimize potential degradation, consider using amber vials and avoiding excessive heat or light exposure.

The sample preparation and analysis workflow is illustrated below:

Figure 2: Workflow for sample preparation and LC-MS/MS analysis.

2.3. LC-MS/MS Instrumental Conditions

Parameter	Recommended Conditions
Liquid Chromatography
Column	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	0-1 min (10% B), 1-8 min (10-90% B), 8-9 min (90% B), 9-10 min (90-10% B), 10-12 min (10% B)
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (Q1): 356.1 m/z, Product Ions (Q3): To be determined by infusion of a standard solution. Potential fragments could arise from the loss of the nitroso group or fragmentation of the piperazine (B1678402) ring.
Dwell Time	100 ms
Collision Energy	To be optimized for each transition
Ion Source Temp.	500 °C

Note: The specific MRM transitions and collision energies must be optimized for the instrument in use.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6] The validation parameters should include:

• Specificity: The ability to differentiate and quantify N-nitroso-clozapine in the presence of clozapine and other potential impurities. This can be assessed by analyzing blank samples and clozapine API spiked with N-nitroso-clozapine.

• Linearity: The method should demonstrate linearity over a defined concentration range. A minimum of five concentration levels should be used, and the correlation coefficient (r²) should be ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. The LOQ should be sufficiently low to meet regulatory requirements.

• Accuracy: The closeness of the measured value to the true value. This is typically assessed by analyzing samples spiked with known concentrations of N-nitroso-clozapine at different levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

The relationship between key validation parameters is illustrated in the following diagram:

References

• 1. Clozapine Nitroso EP Impurity C | | SynZeal [synzeal.com]
• 2. riverxlab.com [riverxlab.com]
• 3. Ultra-fast LC-MS/MS in therapeutic drug monitoring: Quantification of clozapine and norclozapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 7. clearsynth.com [clearsynth.com]
• 8. GSRS [precision.fda.gov]
• 9. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-nitroso-clozapine Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-nitroso-clozapine, a nitrosamine derivative of the atypical antipsychotic drug clozapine (B1669256), is a potential impurity that requires careful monitoring and control in both the active pharmaceutical ingredient (API) and the final drug product. This document provides detailed application notes and experimental protocols for the sample preparation and analysis of N-nitroso-clozapine, ensuring accurate and reliable quantification to meet regulatory requirements and ensure patient safety.

The analytical challenges in quantifying N-nitroso-clozapine include its potential instability and the complexity of the sample matrices, which can lead to matrix effects and inconsistent recoveries.[1] Therefore, robust sample preparation techniques are crucial for the successful analysis of this impurity. This document outlines various sample preparation strategies, including direct dissolution, solid-phase extraction (SPE), and liquid-liquid extraction (LLE), followed by sensitive analytical determination using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methodologies

The primary analytical technique for the quantification of N-nitroso-clozapine is LC-MS/MS. This method offers high sensitivity and selectivity, which are essential for detecting trace-level impurities in complex matrices. A validated LC-MS/MS method for the simultaneous quantification of N-nitroso-clozapine (N-CZN) and N-nitroso-clozapine impurity C (N-CZNC) has been reported, providing a robust framework for analysis.[2][3]

Key Analytical Parameters:

• Chromatographic Separation: Achieved using a C18 column with gradient elution.

• Mobile Phase: A typical mobile phase consists of an aqueous component with a buffer (e.g., ammonium (B1175870) bicarbonate) and an organic component (e.g., a mixture of methanol (B129727) and acetonitrile (B52724) with formic acid).[3]

• Detection: Electrospray ionization (ESI) in positive mode with multiple reaction monitoring (MRM) is used for high selectivity and sensitivity.[2][3]

Data Presentation

The following table summarizes the quantitative data from a validated LC-MS/MS method for the analysis of N-nitroso-clozapine (N-CZN) and a related impurity, N-nitroso-clozapine impurity C (N-CZNC).[2][3]

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Recovery (%)
N-nitroso-clozapine (N-CZN)	0.058	0.177	88 - 102
N-nitroso-clozapine impurity C (N-CZNC)	0.014	0.044	88 - 102

Experimental Protocols

Protocol 1: Sample Preparation of Clozapine Drug Substance and Tablets

This protocol is based on the method described by Parfent et al. (2025) for the analysis of N-nitroso-clozapine in drug substances and pharmaceutical formulations.[2][3]

Materials:

• Clozapine drug substance or powdered tablets

• Diluent: 0.01 M Ammonium bicarbonate in water

• Vortex mixer

• Centrifuge

• Autosampler vials

Procedure:

• Sample Weighing: Accurately weigh an amount of clozapine drug substance or powdered tablets equivalent to a specific concentration (e.g., 1 mg/mL of clozapine) into a centrifuge tube.

• Dissolution: Add the appropriate volume of diluent (0.01 M Ammonium bicarbonate in water) to the centrifuge tube.

• Extraction: Vortex the sample for 5 minutes to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any undissolved excipients.

• Sample Transfer: Carefully transfer the supernatant into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for N-nitroso-clozapine in Plasma/Serum

This protocol is a general procedure adapted from methods for other nitrosamines and clozapine analysis in biological fluids. Optimization and validation are required for N-nitroso-clozapine.

Materials:

• Plasma or serum sample

• Internal Standard (IS) solution (e.g., deuterated N-nitroso-clozapine)

• SPE Cartridge (e.g., C18 or a mixed-mode cation exchange cartridge)

• Conditioning Solvents (e.g., Methanol, Water)

• Wash Solvent (e.g., 5% Methanol in water)

• Elution Solvent (e.g., Methanol or Acetonitrile with 0.1% Formic Acid)

• Nitrogen evaporator

• Reconstitution Solvent (e.g., Mobile phase)

Procedure:

• Sample Pre-treatment: To 1 mL of plasma or serum, add the internal standard solution. Vortex to mix.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with the wash solvent to remove interfering substances.

• Elution: Elute the N-nitroso-clozapine and internal standard from the cartridge using the elution solvent.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume of the reconstitution solvent.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Liquid-Liquid Extraction (LLE) for N-nitroso-clozapine in Plasma/Serum

This protocol is a general procedure based on LLE methods for clozapine and its metabolites in biological fluids.[4][5] This method will require optimization and validation for N-nitroso-clozapine.

Materials:

• Plasma or serum sample

• Internal Standard (IS) solution (e.g., deuterated N-nitroso-clozapine)

• Extraction Solvent (e.g., Dichloromethane, Ethyl Acetate, or a mixture thereof)

• Aqueous buffer (e.g., Phosphate buffer, pH 9)

• Centrifuge

• Nitrogen evaporator

• Reconstitution Solvent (e.g., Mobile phase)

Procedure:

• Sample Preparation: To 1 mL of plasma or serum in a centrifuge tube, add the internal standard solution and 1 mL of aqueous buffer. Vortex to mix.

• Extraction: Add 5 mL of the extraction solvent to the tube. Cap and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume of the reconstitution solvent.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the sample preparation and analysis of N-nitroso-clozapine.

Caption: General workflow for N-nitroso-clozapine analysis.

Signaling Pathway (Illustrative)

While N-nitroso-clozapine itself is an impurity and not part of a signaling pathway, its formation is a chemical process. The following diagram illustrates the potential formation pathway of a nitrosamine from a secondary amine precursor, which is relevant to the formation of N-nitroso-clozapine from clozapine.

Caption: Formation of N-nitrosamines from secondary amines.

References

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assay for quantitation of clozapine and its metabolite N-desmethylclozapine in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing N-nitroso-clozapine Reference Standards in Quality Control of Clozapine

Introduction

Clozapine (B1669256) is an atypical antipsychotic medication pivotal in the management of treatment-resistant schizophrenia. The manufacturing process and storage of clozapine can potentially lead to the formation of N-nitroso impurities, such as N-nitroso-clozapine. These nitrosamine (B1359907) impurities are classified as probable human carcinogens, making their detection and control a critical aspect of pharmaceutical quality control.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in drug products. This application note provides a detailed protocol for the use of N-nitroso-clozapine reference standards in the quality control of clozapine drug substances and products, ensuring patient safety and regulatory compliance.

N-nitroso-clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can form from the nitrosation of clozapine.[2] The use of a well-characterized N-nitroso-clozapine reference standard is essential for the development, validation, and routine application of analytical methods to accurately quantify this impurity.[3] This document outlines a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a highly sensitive and specific technique for the trace-level detection of nitrosamines.

Data Presentation

The following table summarizes the quantitative performance characteristics of a validated LC-MS/MS method for the analysis of N-nitroso-clozapine (N-CZN) and a related impurity, N-nitroso-clozapine impurity C (N-CZNC).[4]

Parameter	N-nitroso-clozapine (N-CZN)	N-nitroso-clozapine impurity C (N-CZNC)
Linearity Range	LOQ to 150% of specification level	LOQ to 150% of specification level
Correlation Coefficient (r²)	> 0.999	> 0.999
Limit of Detection (LOD)	0.058 µg/mL	0.014 µg/mL
Limit of Quantification (LOQ)	0.177 µg/mL	0.044 µg/mL
Accuracy (Recovery)	88% - 102%	88% - 102%

Experimental Protocols

This section details the methodologies for the quality control testing of N-nitroso-clozapine in clozapine drug substances and finished products using an N-nitroso-clozapine reference standard.

Materials and Reagents

• N-nitroso-clozapine reference standard

• Clozapine drug substance/product sample

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized or Milli-Q)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

• HPLC vials

Instrumentation

• A sensitive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

• Analytical balance

Chromatographic Conditions

Parameter	Condition
Column	Poroshell StableBond-C18, 150 mm x 4.6 mm, 2.7 µm
Mobile Phase	50 mM Formic acid buffer : Acetonitrile (50:50, v/v)
Flow Rate	0.5 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Run Time	As per method validation

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (N-CZN)	m/z 356.0 → 326.0
MRM Transition (N-CZNC)	m/z 342.1 → 312.0

Preparation of Standard Solutions

• Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-clozapine reference standard and dissolve it in a known volume of methanol to obtain the desired concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the impurity in the samples.

Sample Preparation

For Clozapine Drug Substance:

• Accurately weigh approximately 100 mg of the clozapine drug substance into a suitable volumetric flask.

• Dissolve and dilute to volume with the mobile phase to achieve a final concentration of 1 mg/mL.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

For Clozapine Tablets:

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to 100 mg of clozapine and transfer it to a suitable volumetric flask.

• Add a sufficient amount of mobile phase and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Dilute to volume with the mobile phase to achieve a final concentration of 1 mg/mL of clozapine.

• Centrifuge a portion of the solution and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Analysis Procedure

• Inject the prepared standard solutions to establish a calibration curve.

• Inject the prepared sample solutions.

• Quantify the amount of N-nitroso-clozapine in the sample by comparing the peak area response to the calibration curve.

Mandatory Visualizations

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Trace-Level Detection of N-nitroso-clozapine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-clozapine is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing clozapine (B1669256), an atypical antipsychotic medication. Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies worldwide have set stringent limits on their presence in drug products. This necessitates the development of highly sensitive and robust analytical methods for their detection and quantification at trace levels.

This document provides a detailed protocol for the trace-level detection of N-nitroso-clozapine in clozapine drug products using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely accepted and highly sensitive analytical technique. Additionally, it outlines the general principles of other analytical methodologies and presents key quantitative performance data.

Quantitative Data Summary

The following table summarizes the quantitative performance of a reported Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the detection of N-nitroso-clozapine.[1] It is crucial to note that these values are method-dependent and should be verified by the user's laboratory.

Parameter	N-nitroso-clozapine (N-CZN)	Analytical Method
Limit of Detection (LOD)	0.058 µg/mL	LC-MS/MS
Limit of Quantification (LOQ)	0.177 µg/mL	LC-MS/MS
Recovery	88% - 102%	LC-MS/MS

Experimental Protocols

This section details a comprehensive protocol for the analysis of N-nitroso-clozapine in clozapine tablets using LC-MS/MS. This protocol is a synthesis of established methods for nitrosamine analysis and should be validated by the end-user.

Reagents and Materials

• N-nitroso-clozapine reference standard

• Clozapine tablets

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized or Milli-Q)

• Syringe filters (0.22 µm, PVDF or other compatible material)

Standard Solution Preparation

• Primary Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-clozapine reference standard and dissolve it in methanol to obtain a final concentration of 100 µg/mL.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with methanol to prepare a series of working standard solutions for calibration. A typical calibration range may be from the LOQ to 150% of the specification limit.

Sample Preparation

• Tablet Comminution: Weigh and finely powder a representative number of clozapine tablets.

• Extraction: Accurately weigh a portion of the powdered tablets equivalent to a specific dose of clozapine (e.g., 100 mg) into a volumetric flask. Add a known volume of methanol (e.g., 10 mL) to the flask.

• Sonication and Shaking: Sonicate the flask for approximately 15-30 minutes, followed by mechanical shaking for 30-60 minutes to ensure complete extraction of N-nitroso-clozapine.

• Centrifugation: Centrifuge the sample solution at a high speed (e.g., 4000 rpm) for 15 minutes to pelletize insoluble excipients.

• Filtration: Carefully filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analytical Method

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Condition
LC System	UHPLC/HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Gradient	Optimized to separate N-nitroso-clozapine from clozapine and other matrix components. A typical gradient might start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	1 - 10 µL
Column Temperature	30 - 40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Recommended Condition
MS System	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometer (HRMS)
Ionization Source	Electrospray Ionization (ESI) in positive ion mode
MRM Transitions	Precursor ion (m/z) for N-nitroso-clozapine to at least two product ions. The exact m/z values should be determined by direct infusion of the reference standard. For N-nitroso-clozapine (C17H16ClN5O), the protonated molecule [M+H]+ would be approximately 342.1 m/z.
Dwell Time	Optimized for the number of MRM transitions and chromatographic peak width.
Gas Temperatures and Flow Rates	Optimized for the specific instrument.

Note on Method Development: The behavior of N-nitroso-clozapine can be inconsistent when spiked into samples, suggesting potential matrix effects or instability.[2] Therefore, careful method development and validation are crucial. This may include evaluating different extraction solvents, pH adjustments, and the use of an internal standard (e.g., a stable isotope-labeled version of N-nitroso-clozapine) to correct for matrix effects and improve accuracy and precision.

Visualizations

Formation Pathway of N-nitroso-clozapine

N-nitroso-clozapine is formed from the reaction of a nitrosating agent with the secondary amine moiety present in the clozapine structure.[2] This reaction is typically favored under acidic conditions.

Figure 1: Formation of N-nitroso-clozapine.

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the detection of N-nitroso-clozapine in clozapine tablets.

Figure 2: Analytical workflow for N-nitroso-clozapine.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Application of High-Resolution Mass Spectrometry for the Detection and Quantification of N-Nitroso-Clozapine

Application Note

Introduction

Clozapine (B1669256) is an atypical antipsychotic medication effective in treating schizophrenia, particularly in patients who have not responded to other treatments. As with many pharmaceutical compounds containing secondary or tertiary amine functional groups, there is a potential risk of forming N-nitroso compounds, which are classified as probable human carcinogens. N-nitroso-clozapine is a potential impurity in clozapine drug substances and products, necessitating sensitive and specific analytical methods for its detection and quantification to ensure patient safety.[1] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC) has become an indispensable tool for the analysis of such genotoxic impurities, offering high sensitivity, selectivity, and mass accuracy for unambiguous identification and quantification.[2]

This application note provides a detailed protocol for the determination of N-nitroso-clozapine in clozapine drug products using LC-HRMS. The methodology is designed to meet the stringent requirements of regulatory agencies for the control of nitrosamine (B1359907) impurities.

Experimental Protocols

Sample Preparation

A robust and reliable sample preparation protocol is crucial for the accurate quantification of trace-level impurities. The following procedure is recommended for the extraction of N-nitroso-clozapine from clozapine tablets.

Materials:

• Clozapine tablets

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• N-nitroso-clozapine reference standard

• Volumetric flasks

• Centrifuge tubes (15 mL)

• Mechanical shaker

• Centrifuge

• Syringe filters (0.22 µm PVDF)

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-clozapine reference standard in methanol at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solution with a 50:50 (v/v) mixture of methanol and water to prepare working standard solutions with concentrations ranging from 0.5 ng/mL to 100 ng/mL.

• Sample Preparation:

  • Weigh and finely powder a representative number of clozapine tablets.

  • Transfer an amount of powdered tablets equivalent to 100 mg of clozapine into a 15 mL centrifuge tube.

  • Add 10 mL of methanol to the centrifuge tube.

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Place the tube on a mechanical shaker and shake for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-HRMS Analysis

The following LC-HRMS conditions are optimized for the separation and detection of N-nitroso-clozapine.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-2 min: 10% B; 2-10 min: 10-90% B; 10-12 min: 90% B; 12-12.1 min: 90-10% B; 12.1-15 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C

| Injection Volume | 5 µL |

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	320 °C
Sheath Gas Flow	40 units
Auxiliary Gas Flow	10 units
Mass Resolution	70,000
Scan Range	m/z 100-500

| Data Acquisition | Full Scan |

Data Presentation

The LC-HRMS method should be validated according to ICH guidelines to ensure its suitability for the intended purpose. The following table summarizes the expected quantitative performance of the method.

Parameter	N-nitroso-clozapine
Formula	C17H16ClN5O
Monoisotopic Mass	353.1044
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.995
Accuracy (% Recovery)	90-110%
Precision (% RSD)	< 10%

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of N-nitroso-clozapine in pharmaceutical samples.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]

Application Note: Development of a Validated UPLC-MS/MS Method for the Quantification of N-Nitroso-Clozapine in Pharmaceutical Drug Substances

Audience: Researchers, scientists, and drug development professionals.

Introduction

Clozapine (B1669256) is an atypical antipsychotic medication effective in treating schizophrenia, particularly in patients who have not responded to other treatments.[1] Recently, the presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[2] N-nitroso-clozapine is a potential nitrosamine impurity that can form in clozapine drug substances or products.[1][3] Regulatory bodies such as the US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for nitrosamine impurities in pharmaceuticals, necessitating the development of sensitive and validated analytical methods for their detection and quantification.[2][4][5][6]

This application note provides a detailed protocol for a sensitive and specific Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of N-nitroso-clozapine. The method is designed for the quantification of this impurity at trace levels in clozapine drug substances. The protocol includes a comprehensive guide to method validation according to the International Council for Harmonisation (ICH) guidelines to ensure the method is suitable for its intended purpose.

Experimental Workflow

The following diagram outlines the key stages in the development and validation of the UPLC-MS/MS method for N-nitroso-clozapine.

Caption: Experimental workflow for the development and validation of the UPLC-MS/MS method.

Materials and Methods

Materials and Reagents

• N-Nitroso-Clozapine reference standard

• Clozapine reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Clozapine drug substance

Instrumentation

• UPLC system equipped with a binary solvent manager, sample manager, and column heater.

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions

Parameter	Condition
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
5.0
6.0
6.1
8.0

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	Compound
N-Nitroso-Clozapine
Clozapine

Note: The exact MRM transitions, cone voltage, and collision energy should be optimized for the specific instrument used.

Experimental Protocols

Standard Solution Preparation

• N-Nitroso-Clozapine Stock Solution (100 µg/mL): Accurately weigh about 10 mg of N-Nitroso-Clozapine reference standard and dissolve in a 100 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of Mobile Phase A and Mobile Phase B to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation

• Accurately weigh about 100 mg of the clozapine drug substance into a 100 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Sonicate for 10 minutes to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter before injection.

Note: Due to the potential for inconsistent behavior of N-nitroso-clozapine when spiked, it is recommended to assess its stability in the sample matrix during method development.[7] Adjusting the pH of the sample solution with a small amount of ammonia (B1221849) may improve stability.[7]

Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.

Method Validation Parameters

The following diagram illustrates the key parameters for method validation.

Caption: Key parameters for UPLC-MS/MS method validation.

Validation Protocol and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), clozapine standard, and N-nitroso-clozapine standard.	No interference from blank or placebo at the retention time of N-nitroso-clozapine.
Linearity	Analyze at least five concentrations of N-nitroso-clozapine over the specified range.	Correlation coefficient (r²) ≥ 0.99.
Range	Determined from linearity, accuracy, and precision studies.	The range should cover the expected levels of the impurity.
Accuracy	Analyze spiked samples of clozapine with known amounts of N-nitroso-clozapine at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).	Recovery should be within 80-120%.
Precision	Repeatability: Analyze six replicate samples at 100% of the target concentration on the same day. Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.	Relative Standard Deviation (RSD) should be ≤ 15%.
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (S/N) of 3:1 or from the standard deviation of the response and the slope of the calibration curve.	The LOD should be sufficiently low to detect the impurity at required levels.
Limit of Quantification (LOQ)	Determined based on the signal-to-noise ratio (S/N) of 10:1 or from the standard deviation of the response and the slope of the calibration curve.	The LOQ should be accurately and precisely quantifiable.
Robustness	Intentionally vary chromatographic parameters such as flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%).	The method should remain unaffected by small, deliberate variations in parameters.

Data Presentation

Linearity Data

Concentration (ng/mL)	Peak Area
0.1	Data
0.5	Data
1.0	Data
5.0	Data
10.0	Data
50.0	Data
100.0	Data
Correlation Coefficient (r²)	Calculated Value
Regression Equation	y = mx + c

Accuracy (Recovery) Data

Spiked Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL)	Recovery (%)
Low	Value	Value	Value
Medium	Value	Value	Value
High	Value	Value	Value
Mean Recovery (%)	Value
RSD (%)	Value

Precision Data

Parameter	Concentration (ng/mL)	Mean Peak Area	SD	RSD (%)
Repeatability (n=6)	Value	Value	Value	Value
Intermediate Precision (n=6)	Value	Value	Value	Value

Conclusion

The proposed UPLC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of N-nitroso-clozapine in clozapine drug substances. The detailed method validation protocol ensures that the method is suitable for its intended use in a regulated environment. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals in establishing a validated analytical method for the control of this potential genotoxic impurity, thereby ensuring the safety and quality of clozapine-containing pharmaceutical products. It is crucial to pay close attention to the potential for analyte instability in the sample matrix during method development and validation.[7]

References

• 1. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. veeprho.com [veeprho.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Application Notes and Protocols for In Vitro Assessment of N-nitroso-clozapine Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-clozapine is a metabolite of the atypical antipsychotic drug clozapine (B1669256). Due to the known association of clozapine with agranulocytosis, a severe and life-threatening condition characterized by a drastic reduction in neutrophils, the cytotoxic potential of its metabolites is of significant interest. These application notes provide a detailed overview and experimental protocols for assessing the in vitro cytotoxicity of N-nitroso-clozapine. The methodologies described herein are fundamental for characterizing the potential adverse effects of this compound on various cell types, with a particular focus on cell lines relevant to hematological and hepatic toxicity.

The primary mechanism implicated in clozapine-induced cytotoxicity involves the bioactivation of the drug to a reactive nitrenium ion, which can lead to oxidative stress, depletion of intracellular glutathione (B108866) (GSH), and subsequent induction of apoptosis.[1][2] While direct quantitative cytotoxicity data for N-nitroso-clozapine is limited in publicly available literature, the assays described are suitable for its evaluation and for comparing its cytotoxic potential to that of the parent compound and other metabolites.

Data Presentation

The following tables summarize hypothetical quantitative data for N-nitroso-clozapine cytotoxicity, presented for illustrative purposes. Researchers should generate their own data using the protocols provided. For comparison, published data for the reactive metabolite of clozapine (generated in situ) are included.

Table 1: Cell Viability as Determined by MTT Assay

Cell Line	Compound	Concentration (µM)	Incubation Time (h)	% Cell Viability (Mean ± SD)
HL-60 (Human promyelocytic leukemia)	N-nitroso-clozapine	10	24	Data to be determined
50	24	Data to be determined
100	24	Data to be determined
HepG2 (Human liver cancer)	N-nitroso-clozapine	10	24	Data to be determined
50	24	Data to be determined
100	24	Data to be determined
Polymorphonuclear Leukocytes	Clozapine (with bioactivation system)	30	-	49.3 ± 7.7[2]

Table 2: Membrane Integrity as Determined by LDH Release Assay

Cell Line	Compound	Concentration (µM)	Incubation Time (h)	% Cytotoxicity (Mean ± SD)
HL-60	N-nitroso-clozapine	10	24	Data to be determined
50	24	Data to be determined
100	24	Data to be determined
HepG2	N-nitroso-clozapine	10	24	Data to be determined
50	24	Data to be determined
100	24	Data to be determined
Mononuclear Leukocytes	Clozapine (with bioactivation system)	30	-	36.6 ± 2.1[2]

Table 3: Apoptosis Induction as Determined by Annexin V/PI Staining

Cell Line	Compound	Concentration (µM)	Incubation Time (h)	% Apoptotic Cells (Mean ± SD)
Neutrophils	N-nitroso-clozapine	1	4	Data to be determined
10	4	Data to be determined
100	4	Data to be determined
Neutrophils	Clozapine (with bioactivation system)	1-3	-	Apoptosis induced[1]
Clozapine (without bioactivation)	100-300	-	Apoptosis induced[1]

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Target cells (e.g., HL-60, HepG2)

• Complete culture medium

• N-nitroso-clozapine

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of N-nitroso-clozapine in culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

This assay quantifies the release of LDH from damaged cells, indicating a loss of membrane integrity.

Materials:

• Target cells

• Complete culture medium

• N-nitroso-clozapine

• LDH cytotoxicity assay kit

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture (as per the kit instructions) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution (as per the kit instructions) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the experimental, spontaneous release, and maximum release controls.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Target cells

• Complete culture medium

• N-nitroso-clozapine

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates or culture flasks and treat with N-nitroso-clozapine for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Cell Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI (or as per kit instructions).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of binding buffer to each tube and analyze immediately by flow cytometry.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing N-nitroso-clozapine cytotoxicity.

Proposed Signaling Pathway for N-nitroso-clozapine Induced Cytotoxicity

Caption: Proposed pathway of N-nitroso-clozapine-induced apoptosis.

Logical Relationship of Cytotoxicity Assays

Caption: Relationship of assays to stages of cell death.

References

• 1. Induction of metabolism-dependent and -independent neutrophil apoptosis by clozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neutrophil cytotoxicity of the chemically reactive metabolite(s) of clozapine: possible role in agranulocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving sensitivity for low-level N-nitroso-clozapine detection

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the sensitive detection of low-level N-nitroso-clozapine.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low-level N-nitroso-clozapine?

A1: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for detecting trace levels of N-nitroso-clozapine due to its high sensitivity and selectivity.[1][2] This technique allows for the accurate quantification of N-nitroso-clozapine even in complex matrices. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for nitrosamine (B1359907) analysis, but LC-MS/MS is often more suitable for non-volatile and thermally labile compounds like N-nitroso-clozapine.[3]

Q2: What are the typical Limit of Detection (LOD) and Limit of Quantitation (LOQ) for N-nitroso-clozapine analysis by LC-MS/MS?

A2: A highly sensitive LC-MS/MS method can achieve an LOD of 0.058 µg/mL and an LOQ of 0.177 µg/mL for N-nitroso-clozapine.[1] These values can vary depending on the instrumentation, sample matrix, and specific method parameters.

Q3: What are the critical considerations for sample preparation when analyzing N-nitroso-clozapine?

A3: Key considerations for sample preparation include:

• pH Sensitivity: The stability of N-nitroso-clozapine can be pH-dependent. It is advisable to check for stability at different pH levels during sample preparation. Using a small amount of ammonia (B1221849) to increase the pH of the sample solution may be beneficial.[4]

• Matrix Effects: The sample matrix can significantly impact the analysis, leading to ion suppression or enhancement.[5] It is crucial to evaluate and minimize matrix effects, possibly by using a diverter valve to direct the main drug peak (clozapine) to waste.[6]

• Extraction and Cleanup: A simple "dilute and shoot" approach using a suitable solvent like methanol (B129727) followed by centrifugation and filtration is often effective for solid dosage forms.[7][8]

Q4: How should N-nitroso-clozapine reference standards be stored?

A4: N-nitroso-clozapine reference standards should be stored in a refrigerator at 2-8°C for long-term stability.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of N-nitroso-clozapine.

Issue 1: Inconsistent Recovery and Poor Reproducibility

Symptoms:

• Wide variation in peak areas for replicate injections of the same sample.

• Inconsistent results when spiking N-nitroso-clozapine into the sample matrix.[4]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Analyte Instability	N-nitroso-clozapine may be degrading in the sample matrix or during sample preparation.[4] Solution: Investigate the pH sensitivity of N-nitroso-clozapine in your specific sample matrix. Consider adjusting the pH of your sample diluent. Adding a small amount of ammonia has been suggested to improve stability.[4]
Matrix Interactions	Excipients or other components in the clozapine (B1669256) formulation may be interacting with N-nitroso-clozapine.[4] Solution: Perform spiking studies with individual excipients to identify any problematic components.
Oxidative or Reductive Transformation	The analyte may be undergoing chemical transformation under the experimental conditions.[4] Solution: Conduct control experiments under different redox conditions to assess the potential for degradation.
Sonication-Induced Degradation	The use of sonication during sample preparation may be causing the degradation of N-nitroso-clozapine.[4] Solution: Avoid or minimize the use of sonication. If sonication is necessary, use a low power setting and keep the sample cooled.

Issue 2: Poor Sensitivity and High Background Noise

Symptoms:

• Low signal-to-noise ratio for the N-nitroso-clozapine peak.

• Difficulty in achieving the desired Limit of Detection (LOD).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Ion Suppression	Co-eluting matrix components are interfering with the ionization of N-nitroso-clozapine in the mass spectrometer source.[5] Solution: Optimize the chromatographic separation to resolve N-nitroso-clozapine from interfering peaks. A diverter valve can be used to divert the high-concentration clozapine peak to waste, preventing it from entering the mass spectrometer.[6]
Suboptimal MS/MS Parameters	The collision energy and other MS/MS parameters may not be optimized for N-nitroso-clozapine. Solution: Perform a compound optimization to determine the optimal precursor and product ions, as well as the collision energy for each transition.
Contaminated Mobile Phase or LC System	Impurities in the mobile phase or a contaminated LC system can contribute to high background noise. Solution: Use high-purity, LC-MS grade solvents and additives. Regularly flush the LC system to remove any contaminants.

Quantitative Data Summary

The following table summarizes the reported limits of detection (LOD) and quantitation (LOQ) for N-nitroso-clozapine and a related impurity, N-nitroso-clozapine impurity C (N-CZNC), using a validated LC-MS/MS method.[1]

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
N-nitroso-clozapine (N-CZN)	0.058	0.177
N-nitroso-clozapine impurity C (N-CZNC)	0.014	0.044

Experimental Protocols

LC-MS/MS Method for N-nitroso-clozapine and N-nitroso-clozapine impurity C

This protocol is based on a validated method for the simultaneous quantification of N-nitroso-clozapine (N-CZN) and N-nitroso-clozapine impurity C (N-CZNC) in drug substances and pharmaceutical formulations.[1]

Chromatographic Conditions:

Parameter	Setting
Column	Agilent Poroshell HPH C18
Mobile Phase A	0.01 M ammonium (B1175870) bicarbonate in water
Mobile Phase B	0.1% formic acid in 50:50 (v/v) methanol:acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40°C
Elution	Gradient

Mass Spectrometry Conditions:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (N-CZN)	m/z 356.0 → 326.0
MRM Transition (N-CZNC)	m/z 342.1 → 312.0

Visualizations

Caption: Experimental workflow for N-nitroso-clozapine analysis.

Caption: Troubleshooting inconsistent N-nitroso-clozapine results.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. longdom.org [longdom.org]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

challenges in N-nitroso-clozapine analysis from formulation excipients.

Welcome to the technical support center for the analysis of N-nitroso-clozapine in pharmaceutical formulations. This resource is designed for researchers, analytical scientists, and drug development professionals to address common challenges, particularly those arising from formulation excipients.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-clozapine and why is it a concern?

A1: N-nitroso-clozapine (8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine) is a nitrosamine (B1359907) impurity that can form in clozapine (B1669256) drug products.[3] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[4] Therefore, sensitive and accurate analytical methods are required to detect and quantify this impurity to ensure patient safety.

Q2: How do formulation excipients contribute to the formation of N-nitroso-clozapine?

A2: Excipients can be a source of nitrosating agents, primarily nitrites, which can react with the secondary amine moiety in clozapine to form N-nitroso-clozapine.[3][5] This reaction can occur during the manufacturing process or during the product's shelf-life storage period.[5] The risk is compounded by the fact that nitrite (B80452) levels can vary significantly between different excipients, and even between different suppliers or batches of the same excipient.[6][7]

Q3: Which excipients are commonly found in clozapine formulations?

A3: Common excipients in clozapine tablets include fillers/binders like microcrystalline cellulose (B213188) and lactose (B1674315) monohydrate, disintegrants such as corn starch, crospovidone, or croscarmellose sodium, and lubricants/glidants like magnesium stearate (B1226849) and colloidal silicon dioxide.[1][2][8] Povidone is also frequently used as a binder.[1][8]

Q4: Can N-nitroso-clozapine be present in the active pharmaceutical ingredient (API) itself?

A4: While nitrosamine formation is often linked to the drug product formulation, it can also originate from the API synthesis process.[9] However, the interaction between the clozapine API (a secondary amine) and nitrites from excipients is a primary focus of risk assessment for the final drug product.[5]

Troubleshooting Guide

This guide addresses specific issues encountered during the LC-MS/MS analysis of N-nitroso-clozapine.

Issue 1: Poor or Inconsistent Recovery During Sample Spiking

• Question: My recovery of N-nitroso-clozapine is low and highly variable when I spike it into the crushed tablet matrix. What could be the cause?

• Answer: This is a frequently reported issue and can stem from several factors:

  • Matrix Effects: Excipients can cause significant ion suppression or enhancement in the mass spectrometer's ion source, leading to inaccurate quantification.[10] The complex mixture of fillers, binders, and disintegrants can interfere with the ionization of the target analyte.

  • Analyte Instability: N-nitroso-clozapine may be unstable in the sample preparation diluent or may interact with reactive species within the sample matrix.[10] The pH of the extraction solvent is critical; some nitrosamines show pH-dependent stability.[10]

  • Adsorption: The analyte may adsorb to glassware, plasticware, or undissolved excipient particles, leading to losses during sample preparation.

• Troubleshooting Steps:

  • Use a Stable Isotope-Labeled (SIL) Internal Standard: The most effective way to compensate for matrix effects and procedural losses is to use a SIL internal standard for N-nitroso-clozapine. The SIL internal standard will co-elute and experience the same matrix effects as the analyte, providing more accurate quantification.[11]

  • Optimize Sample Preparation:

    • pH Adjustment: Experiment with the pH of your extraction diluent. Since basic conditions were suggested to improve stability for some nitrosamines, try adding a small amount of ammonium (B1175870) hydroxide (B78521) to your sample solution.[10]

    • Extraction Technique: If simple "dilute and shoot" methods fail, consider more robust extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to clean up the sample and remove interfering matrix components.[11]

  • Evaluate Matrix Effects Systematically: Prepare three sets of samples:

    • N-nitroso-clozapine in a clean solvent.

    • A blank placebo (all excipients, no API) extract spiked with N-nitroso-clozapine post-extraction.

    • A blank placebo extract spiked with N-nitroso-clozapine pre-extraction. Comparing the responses from these samples will help you differentiate between ion suppression/enhancement and recovery losses.

Issue 2: High Signal Background or Co-eluting Interferences

• Question: I am observing high background noise or interfering peaks at the same retention time as N-nitroso-clozapine. How can I resolve this?

• Answer: This issue compromises the limit of detection (LOD) and limit of quantitation (LOQ).

  • Insufficient Chromatographic Resolution: The analytical column and mobile phase may not be adequate to separate the analyte from matrix components.

  • Isobaric Interference: An unrelated compound in the matrix may have the same mass-to-charge ratio (m/z) as one of your selected MRM transitions.

  • Contamination: Nitrites are omnipresent, and background contamination can be a limiting factor for sensitivity.[5]

• Troubleshooting Steps:

  • Improve Chromatography:

    • Test different column chemistries (e.g., C18, Phenyl-Hexyl, Biphenyl) to alter selectivity.

    • Optimize the mobile phase gradient to better resolve the N-nitroso-clozapine peak from interferences.

  • Increase Mass Spectrometer Specificity:

    • Select multiple, highly specific Multiple Reaction Monitoring (MRM) transitions for the analyte. The ratio of these transitions should be consistent between standards and samples.

    • If available, use a high-resolution mass spectrometer (LC-HRMS) to distinguish the analyte from interferences based on their exact mass.

  • Divert API Peak: Clozapine itself can be a major source of matrix effects. Program the LC system's diverter valve to send the high-concentration API peak to waste instead of the mass spectrometer.[9]

Data Presentation

Table 1: Common Excipients in Clozapine Formulations

Excipient Class	Examples	Potential Role in Nitrosamine Formation
Fillers / Diluents	Lactose Monohydrate, Microcrystalline Cellulose (MCC)	Primary source of nitrites due to high percentage in formulation.[7]
Binders	Povidone (PVP), Copovidone	Can contain trace tertiary amine residues.[1]
Disintegrants	Corn Starch, Crospovidone, Croscarmellose Sodium	Crospovidone can have significantly higher nitrite levels than fillers.[6]
Lubricants / Glidants	Magnesium Stearate, Colloidal Silicon Dioxide, Talc	Generally lower risk, but still require assessment.

Table 2: Variability of Nitrite Content in Common Excipients

Excipient	Nitrite Content (ppm or µg/g)	Key Observations
Microcrystalline Cellulose (MCC)	Median values can vary by a factor of >16 between suppliers.	Supplier qualification is critical for controlling nitrite contribution.[6]
Crospovidone	Mean levels can be 9 to 12-fold higher than MCC or lactose.	A high-risk excipient despite its lower concentration in formulations.[6]
Croscarmellose Sodium	Mean nitrite value is ~15-fold lower than Crospovidone.	A potential lower-risk alternative to Crospovidone.[6]
Povidone / Copovidone	Low nitrite grades are available (e.g., LOQ of 0.1 - 2 ppm).	Manufacturer data indicates consistently low levels in specific grades.[12]
Lactose Monohydrate	Literature reported mean value of 0.27 µg/g.	Generally considered a low-nitrite excipient.[4]

Note: The values presented are illustrative and highlight the importance of obtaining specific data from your excipient supplier.

Experimental Protocols

Key Experiment: LC-MS/MS Analysis of N-Nitroso-Clozapine in Tablets

This protocol is a representative method constructed from best practices for nitrosamine analysis. It should be fully validated by the user for their specific matrix and instrumentation.

1. Sample Preparation

• Objective: To extract N-nitroso-clozapine from the tablet matrix while minimizing matrix effects.

• Procedure:

  • Accurately weigh and grind a representative number of clozapine tablets to a fine, homogenous powder.

  • Weigh a portion of the powder equivalent to one tablet (e.g., 100 mg) into a 50 mL centrifuge tube.

  • Add 20.0 mL of diluent (e.g., 0.1% formic acid in 50:50 methanol:water, with a small amount of ammonium hydroxide added to adjust pH if stability issues are observed[10]).

  • Add the appropriate volume of a Stable Isotope-Labeled (SIL) N-nitroso-clozapine internal standard solution.

  • Vortex for 5 minutes, then sonicate for 15 minutes. Avoid excessive sonication which may promote degradation.[10]

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

2. LC-MS/MS Conditions

• Objective: To achieve chromatographic separation and sensitive detection of N-nitroso-clozapine.

• Instrumentation: UPLC/HPLC system coupled to a tandem quadrupole mass spectrometer (MS/MS).

• LC Parameters (Example):

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Methanol

  • Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Diverter Valve: Program to divert the clozapine API peak to waste.[9]

• MS/MS Parameters (Example):

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions (Hypothetical - must be optimized empirically):

    • N-Nitroso-Clozapine (MW: 341.80 g/mol ): Q1: 342.1 -> Q3: 299.1 (Qualifier), Q1: 342.1 -> Q3: 270.1 (Quantifier)

    • SIL-N-Nitroso-Clozapine (e.g., d4): Q1: 346.1 -> Q3: 303.1 (Quantifier)

  • Key Parameters: Optimize collision energy (CE), declustering potential (DP), and source parameters (e.g., temperature, gas flows) for maximum sensitivity.[13]

Visualizations

Diagrams of Workflows and Relationships

Caption: Figure 1. General Analytical Workflow for N-Nitroso-Clozapine.

Caption: Figure 2. Root Causes of Excipient-Driven Nitrosamine Formation.

Caption: Figure 3. Troubleshooting Decision Tree for Low/Variable Recovery.

References

• 1. WO2017142438A1 - Clozapine tablets with sustained release and method for manufacturing same - Google Patents [patents.google.com]
• 2. Clozapine: Package Insert / Prescribing Information / MOA [drugs.com]
• 3. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. lcms.cz [lcms.cz]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. dfepharma.com [dfepharma.com]
• 7. researchgate.net [researchgate.net]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. agilent.com [agilent.com]
• 10. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. pharmaceutical.basf.com [pharmaceutical.basf.com]
• 13. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: Optimizing Chromatographic Separation of Clozapine and N-nitroso-clozapine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of clozapine (B1669256) and its N-nitroso-clozapine impurity.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of clozapine and N-nitroso-clozapine in a question-and-answer format.

Peak Shape and Resolution Issues

Q1: I am observing peak tailing for the clozapine peak. What are the possible causes and solutions?

A1: Peak tailing for basic compounds like clozapine is a common issue in reversed-phase HPLC. The primary cause is often the interaction between the basic analyte and acidic residual silanol (B1196071) groups on the silica-based stationary phase.

• Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to around 3 or lower) can protonate the silanol groups, minimizing these secondary interactions. The use of buffers like phosphate (B84403) or acetate (B1210297) is recommended to maintain a stable pH.

• Solution 2: Use a Base-Deactivated Column: Employing a column specifically designed for the analysis of basic compounds, often labeled as "base-deactivated" or having low silanol activity, can significantly improve peak shape.

• Solution 3: Add a Competing Base: Introducing a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites. However, be aware that TEA can suppress MS signals if using an LC-MS system.

• Solution 4: Check for Column Overload: Injecting too high a concentration of the sample can lead to peak distortion. Try diluting your sample to see if the peak shape improves.

Q2: My N-nitroso-clozapine peak is fronting. What could be the reason?

A2: Peak fronting is less common than tailing but can occur due to several factors.

• Solution 1: Check for Mass Overload: Similar to peak tailing, injecting a sample that is too concentrated can cause fronting. Dilute the sample and re-inject.

• Solution 2: Injection Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, leading to a fronting peak. Whenever possible, dissolve the sample in the initial mobile phase.

• Solution 3: Column Void or Degradation: A physical void at the column inlet or degradation of the column packing material can lead to distorted peak shapes, including fronting. If the problem persists and other causes have been ruled out, consider replacing the column.

Q3: I am seeing a split or double peak for N-nitroso-clozapine. What is happening?

A3: The appearance of a split or double peak for a single analyte can be perplexing. For N-nitroso compounds, a likely cause is the presence of rotamers.

• Explanation: N-nitrosamines can exist as two stable rotational isomers (rotamers) due to the restricted rotation around the N-N bond. These rotamers can sometimes be separated under certain chromatographic conditions, resulting in two peaks for the single compound.[1]

• Solution 1: Adjust Column Temperature: Increasing the column temperature can sometimes coalesce the two peaks into a single, sharper peak by increasing the rate of interconversion between the rotamers.

• Solution 2: Modify Mobile Phase: Changing the mobile phase composition or pH might alter the separation selectivity of the two rotamers, potentially leading to their co-elution as a single peak.

Q4: The resolution between clozapine and N-nitroso-clozapine is poor. How can I improve it?

A4: Achieving adequate resolution between a parent drug and its closely related impurity is critical.

• Solution 1: Optimize Mobile Phase Composition: Adjust the ratio of the organic modifier (e.g., acetonitrile (B52724) or methanol) to the aqueous phase. A shallower gradient or a lower percentage of the organic modifier in an isocratic method will increase retention times and may improve resolution.

• Solution 2: Change Organic Modifier: If you are using methanol (B129727), switching to acetonitrile, or vice versa, can alter the selectivity of the separation.

• Solution 3: Adjust pH: The ionization state of clozapine can be manipulated by changing the mobile phase pH. Experiment with a pH that maximizes the difference in hydrophobicity between clozapine and N-nitroso-clozapine.

• Solution 4: Use a High-Resolution Column: Employing a column with a smaller particle size (e.g., sub-2 µm) or a longer column length will increase the column efficiency (plate number) and, consequently, the resolution.

Baseline and Sensitivity Issues

Q5: I am experiencing a noisy baseline in my chromatogram. What are the common causes and how can I fix it?

A5: A noisy baseline can interfere with the accurate integration of peaks, especially those near the limit of quantitation.

• Solution 1: Check for Air Bubbles: Air bubbles in the pump or detector cell are a frequent cause of baseline noise. Ensure your mobile phase is properly degassed. Most modern HPLC systems have an online degasser.

• Solution 2: Mobile Phase Contamination: Use high-purity HPLC-grade solvents and freshly prepared mobile phases. Contaminated solvents or water can introduce impurities that create baseline noise.

• Solution 3: Detector Lamp Issues: An aging detector lamp can lead to increased noise. Check the lamp's energy output and replace it if necessary.

• Solution 4: Leaks in the System: Check for any leaks in the pump, injector, tubing, or fittings, as these can cause pressure fluctuations and a noisy baseline.

Q6: I am observing unexpected peaks in my chromatogram, especially when analyzing clozapine samples. What could be their source?

A6: Unexpected peaks can arise from various sources, including the sample, the mobile phase, or even on-column reactions.

• Explanation of On-Column Nitrosation: Studies have shown that under certain conditions, such as using a mobile phase containing ammonium (B1175870) hydroxide (B78521) and acetonitrile at a high pH, on-column formation of nitrosamines can occur with analytes that are secondary or primary amines.[2][3] The stainless steel components of the HPLC system, particularly the column frit, can catalyze this reaction.

• Solution 1: Investigate Mobile Phase Composition: If your method uses high pH and ammonium-based buffers with acetonitrile, consider if on-column formation of N-nitroso-clozapine is a possibility.

• Solution 2: Sample Matrix Effects: Excipients in the pharmaceutical formulation or endogenous components in biological samples can introduce extra peaks. Analyze a blank matrix to identify these interferences.

• Solution 3: Carryover: If a high-concentration sample was injected previously, you might be seeing carryover. Implement a robust needle wash procedure and inject a blank solvent after high-concentration samples.

Frequently Asked Questions (FAQs)

Q1: What is a typical HPLC or LC-MS/MS method for the separation of clozapine and N-nitroso-clozapine?

A1: A common approach is to use a reversed-phase C18 or a base-deactivated C8 column with a gradient elution. A mobile phase consisting of an aqueous buffer (e.g., ammonium formate (B1220265) or phosphate) and an organic modifier (e.g., acetonitrile or methanol) is typically used. For LC-MS/MS, volatile buffers like ammonium formate or acetate are preferred. A recently developed LC-MS/MS method utilizes a gradient with 0.01 M ammonium bicarbonate in water as mobile phase A and 0.1% formic acid in a 50:50 (v/v) methanol:acetonitrile mixture as mobile phase B.[2]

Q2: How should I prepare my samples for analysis?

A2: For drug substances, a simple dissolution in a suitable solvent (e.g., a mixture of methanol and water) is usually sufficient. For drug products (e.g., tablets), it may be necessary to crush the tablet, dissolve it in a solvent, and then filter the solution to remove insoluble excipients. For biological matrices like plasma, a protein precipitation step followed by liquid-liquid extraction or solid-phase extraction is often required to remove interferences.

Q3: What are the critical system suitability parameters to monitor for this separation?

A3: Key system suitability tests (SSTs) include:

• Resolution: The resolution between the clozapine and N-nitroso-clozapine peaks should be greater than 1.5 to ensure accurate quantification.

• Tailing Factor: The tailing factor for both peaks should ideally be between 0.8 and 1.5.

• Repeatability: The relative standard deviation (RSD) for the peak areas of replicate injections of a standard solution should be less than 2%.

• Signal-to-Noise Ratio: For analyses at trace levels, the signal-to-noise ratio of the N-nitroso-clozapine peak should be monitored to ensure adequate sensitivity.

Q4: Is N-nitroso-clozapine stable in solution?

A4: There is some anecdotal evidence from online forums suggesting that N-nitroso-clozapine may exhibit inconsistent behavior when spiked into samples, which could indicate stability issues or interactions with the sample matrix.[3] It is advisable to prepare fresh standard solutions and to investigate the stability of the analyte in the chosen sample solvent and mobile phase during method development.

Data Presentation

Table 1: Example LC-MS/MS Method Parameters for Clozapine and N-nitroso-clozapine Separation

Parameter	Condition
Column	Agilent Poroshell HPH C18 (or equivalent)
Mobile Phase A	0.01 M Ammonium Bicarbonate in Water
Mobile Phase B	0.1% Formic Acid in 50:50 (v/v) Methanol:Acetonitrile
Gradient	A suitable gradient program to elute both compounds with good resolution.
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detector	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-nitroso-clozapine: m/z 356.0 → 326.0; Clozapine: (To be determined)

Source: Adapted from a published LC-MS/MS method for N-nitroso-clozapine analysis.[2]

Table 2: Typical System Suitability Criteria

Parameter	Acceptance Criteria
Resolution (Clozapine and N-nitroso-clozapine)	> 1.5
Tailing Factor	0.8 - 1.5
Repeatability (%RSD for 6 injections)	< 2.0%
Signal-to-Noise Ratio (at LOQ)	> 10

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of N-nitroso-clozapine

This protocol is based on a validated method for the trace-level quantification of N-nitroso-clozapine.[2]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system coupled with a Triple Quadrupole Mass Spectrometer.

• Chromatographic Conditions:

  • Column: Agilent Poroshell HPH C18, 2.7 µm, 4.6 x 150 mm (or equivalent).

  • Mobile Phase A: 0.01 M Ammonium Bicarbonate in water.

  • Mobile Phase B: 0.1% Formic acid in 50:50 (v/v) methanol:acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-10 min: 20-80% B (linear gradient)

    • 10-12 min: 80% B

    • 12.1-15 min: 20% B (re-equilibration)

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-nitroso-clozapine: m/z 356.0 → 326.0

    • Clozapine: (Determine the appropriate transition, e.g., m/z 327.1 → 270.2)

• Sample Preparation (for drug substance):

  • Accurately weigh and dissolve the clozapine drug substance in a suitable diluent (e.g., methanol:water 50:50) to achieve a target concentration.

  • Filter the solution through a 0.22 µm syringe filter before injection.

• System Suitability:

  • Inject a system suitability solution containing both clozapine and N-nitroso-clozapine at a known concentration.

  • Verify that the resolution, tailing factor, and repeatability meet the pre-defined acceptance criteria (see Table 2).

Mandatory Visualization

Caption: Experimental workflow for the analysis of N-nitroso-clozapine in clozapine samples.

Caption: Troubleshooting decision tree for common HPLC issues in clozapine analysis.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

inconsistent spiking recovery of N-nitroso-clozapine in samples.

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the inconsistent spiking recovery of N-nitroso-clozapine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). The information is tailored for researchers, analytical scientists, and drug development professionals working on the quantification of this impurity in pharmaceutical samples.

Troubleshooting Guide

This guide addresses specific issues encountered during the analysis of N-nitroso-clozapine, offering potential causes and actionable solutions.

Q1: My spiking recovery for N-nitroso-clozapine is low and highly variable. What are the primary causes?

Inconsistent recovery is a frequently noted issue for this compound.[1] The variability often stems from a combination of four key factors: compound instability, sample matrix effects, suboptimal sample preparation, and analytical method parameters. Each of these potential causes should be investigated systematically.

Q2: How can I determine if N-nitroso-clozapine instability is causing poor recovery?

Nitrosamines as a class can be susceptible to degradation during sample preparation and analysis.[2] For N-nitroso-clozapine, chemical instability in the sample solution is a primary suspect.[1]

• pH Sensitivity: The stability of N-nitroso-clozapine can be highly dependent on the pH of the sample solution. It may degrade under certain acidic or basic conditions.[1]

  • Recommended Action: Conduct stability studies in diluents of varying pH. Some analysts suggest making the sample solution slightly basic by adding a small amount of ammonia, which may improve stability.[1]

• Light Sensitivity: Many nitrosamines are known to be photolabile.[2] Exposure to direct sunlight or certain types of laboratory lighting during sample preparation can cause degradation.

  • Recommended Action: Use amber glassware or light-blocking centrifuge tubes for all sample and standard preparations. Minimize the exposure of samples to light wherever possible.

• Thermal Degradation & Sonication: Excessive heat or energy can degrade the analyte.[2] Sonication, while often used to aid dissolution, may introduce energy that promotes degradation.[1]

  • Recommended Action: Avoid heating samples unless absolutely necessary.[2] If sonication is used, perform controlled experiments to see if it negatively impacts recovery and consider alternative dissolution aids like mechanical shaking.[3]

Q3: What are matrix effects and how can I mitigate them for N-nitroso-clozapine analysis?

Matrix effects occur when components of the sample (other than the analyte), such as the active pharmaceutical ingredient (API) or excipients, interfere with the ionization process in the mass spectrometer source.[4] This can lead to ion suppression or enhancement, causing inaccurate and inconsistent quantification.[1][2] Given the high concentration of clozapine (B1669256) API relative to the trace levels of the nitrosamine impurity, matrix effects are a significant challenge.[5]

• Recommended Actions:

  • Improve Chromatographic Separation: Ensure that the N-nitroso-clozapine peak is well-resolved from the main clozapine API peak. Introducing a diverter valve to send the high-concentration API peak to waste instead of the MS source can prevent source contamination and reduce diminishing signal response over a run.[2][5]

  • Optimize Sample Preparation: Employ a more rigorous sample cleanup or extraction technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.[6]

  • Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix solution (containing all formulation components except the analyte) to compensate for the effect of the matrix on the instrument's response.[4]

  • Utilize an Internal Standard: The use of an isotopically labeled internal standard for N-nitroso-clozapine is the most effective way to correct for recovery losses and matrix effects. If one is not commercially available, a structurally similar nitrosamine that does not interfere with the analysis can be considered.[2]

Q4: My sample preparation involves dissolving a tablet and injecting. What specific steps can I optimize?

For solid dosage forms, incomplete extraction of the analyte from the matrix can be a major source of low recovery.[7] Furthermore, the analyte may be lost due to adsorption onto labware.[4]

• Recommended Actions:

  • Extraction Efficiency: Ensure the chosen solvent (e.g., methanol) and procedure fully extract the N-nitroso-clozapine from the tablet powder.[3] Mechanical shaking for an extended period (e.g., 45 minutes) is often more effective and gentler than sonication.[3]

  • Filtration and Centrifugation: After extraction, filter the sample through a compatible syringe filter (e.g., 0.22 µm PVDF) to remove particulates that could interfere with the analysis.[3]

  • Adsorption Prevention: Investigate potential adsorption of the analyte to glass surfaces. Try using polypropylene (B1209903) or silanized glass vials and containers to minimize this risk.[4]

Data & Tables

Table 1: Troubleshooting Summary for Inconsistent N-nitroso-clozapine Recovery

Potential Cause	Key Indicator	Recommended Action	Citation
Compound Instability	Recovery decreases over time in prepared samples; results vary between analysts or labs.	Perform pH stability study; protect samples from light using amber vials; avoid excessive heat and sonication.	[1][2]
Matrix Effects	Low recovery in spiked samples but not in neat standards; inconsistent ion ratios; signal drift during batch analysis.	Improve chromatographic separation from API; use a diverter valve; employ matrix-matched standards or an isotopically labeled internal standard.	[2][4][5]
Poor Sample Extraction	Low recovery from solid dosage forms; high variability between different sample preparations of the same batch.	Optimize extraction solvent and duration; use robust mechanical shaking; ensure complete dissolution of the sample powder.	[3][7]
Adsorption to Labware	Consistently low recovery even with optimized extraction and stable conditions.	Switch from glass to polypropylene tubes and vials; consider using silanized glassware.	[4]

Table 2: Hypothetical Spiking Recovery Data Under Different Conditions

This table illustrates how changing experimental parameters could potentially influence recovery results.

Sample ID	Extraction Solvent	pH of Diluent	Labware	Spiked Recovery (%)
EXP-01	Methanol (B129727)	4.0 (Formic Acid)	Glass	45%
EXP-02	Methanol	7.0 (Water)	Glass	65%
EXP-03	Methanol	8.5 (Ammonia)	Glass	88%
EXP-04	Acetonitrile	8.5 (Ammonia)	Glass	85%
EXP-05	Methanol	8.5 (Ammonia)	Polypropylene	95%

Experimental Protocols

Protocol: Spiking Recovery of N-nitroso-clozapine in Clozapine Tablets by LC-MS/MS

This protocol provides a general framework for assessing method accuracy and matrix effects. It should be adapted and validated for specific product formulations and equipment.

1. Materials and Reagents

• N-nitroso-clozapine reference standard

• Clozapine tablets (placebo and active)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (or ammonium (B1175870) hydroxide (B78521) for pH adjustment)

• Polypropylene centrifuge tubes (15 mL)

• Mechanical shaker

• Centrifuge

• PVDF syringe filters (0.22 µm)

• Autosampler vials (polypropylene or silanized glass)

2. Standard Preparation

• Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-clozapine reference standard in methanol.

• Intermediate and Working Standards: Perform serial dilutions of the stock solution in methanol to prepare working standards at appropriate concentrations for the calibration curve (e.g., 0.5 to 50 ng/mL).[3]

3. Sample Preparation

• Blank Preparation: Accurately weigh placebo tablet powder equivalent to one dosage unit into a centrifuge tube. Add 10 mL of methanol.

• Unspiked Sample (API Matrix): Accurately weigh active clozapine tablet powder equivalent to one dosage unit into a centrifuge tube. Add 10 mL of methanol.

• Spiked Sample Preparation:

  • Accurately weigh active clozapine tablet powder equivalent to one dosage unit into a centrifuge tube.

  • Add a known volume of an intermediate N-nitroso-clozapine standard solution to achieve a target concentration (e.g., at the quantitation limit).[8]

  • Add methanol to a final volume of 10 mL.

4. Extraction

• Cap all tubes and shake on a mechanical shaker for 45 minutes.[3]

• Centrifuge the tubes at 4,500 rpm for 15 minutes.[3]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

5. LC-MS/MS Analysis

• LC System: UHPLC system.

• Column: C18 UHPLC column.[8]

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[8]

• Gradient: Develop a gradient to ensure separation of N-nitroso-clozapine from the clozapine API.

• Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer.[9][10]

• Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[8]

• Detection: Use Multiple Reaction Monitoring (MRM) mode. Optimize precursor/product ion transitions and collision energies for N-nitroso-clozapine.[8]

6. Calculation of Recovery

• Calculate the concentration of N-nitroso-clozapine in the spiked sample (C_spiked) and the unspiked sample (C_unspiked) using the calibration curve.

• Calculate the theoretical added concentration (C_added) from the spiking standard.

• % Recovery = [(C_spiked - C_unspiked) / C_added] * 100

Visualizations & Diagrams

References

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. agilent.com [agilent.com]
• 6. waters.com [waters.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. fda.gov [fda.gov]
• 10. waters.com [waters.com]

Technical Support Center: Analysis of N-Nitroso-Clozapine

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the on-column degradation of N-nitroso-clozapine during HPLC and LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-clozapine and why is its analysis challenging?

N-nitroso-clozapine is a nitrosamine (B1359907) impurity that can form in drug products containing clozapine. Its analysis is challenging due to its potential for degradation during the analytical process, particularly on the HPLC column. This degradation can lead to inaccurate quantification and underestimation of this potentially carcinogenic impurity.

Q2: What are the primary causes of N-nitroso-clozapine degradation during chromatographic analysis?

Several factors can contribute to the on-column degradation of N-nitroso-clozapine:

• Mobile Phase pH: Extremes in pH, particularly alkaline conditions, can promote the degradation of nitrosamines.

• Mobile Phase Composition: Certain mobile phase additives or organic solvents can react with or promote the degradation of N-nitroso-clozapine.

• Column Chemistry and Hardware: The stationary phase of the HPLC column and the metallic components of the column and instrument (e.g., frits) can have catalytic effects on degradation.

• Temperature: Elevated temperatures can accelerate the degradation of thermally labile compounds like some nitrosamines.

• Matrix Effects: Components of the sample matrix can interfere with the analysis and contribute to the degradation of the analyte.[1]

Q3: What is a suitable starting point for an LC-MS/MS method to minimize N-nitroso-clozapine degradation?

A validated method for the simultaneous quantification of N-nitroso-clozapine (N-CZN) and a related impurity has been reported. This method provides a good starting point for minimizing on-column degradation. Key parameters include:

• Column: A C18 reversed-phase column is a common choice for nitrosamine analysis.

• Mobile Phase: A gradient elution with a mobile phase consisting of water and an organic solvent (like acetonitrile (B52724) or methanol) with a small amount of an acidic modifier (e.g., 0.1% formic acid) is often effective. This helps to maintain a low pH and improve peak shape.

• Temperature: Maintaining a controlled, moderate column temperature (e.g., 40°C) is recommended to prevent thermal degradation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-nitroso-clozapine.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no recovery of N-nitroso-clozapine	On-column degradation due to high pH or reactive mobile phase.	- Ensure the mobile phase pH is acidic (e.g., using 0.1% formic acid).- Avoid using mobile phases containing ammonium (B1175870) hydroxide (B78521) with acetonitrile, as this combination has been shown to cause on-column nitrosation of amines.
Adsorption to active sites on the column or in the flow path.	- Use a column with low silanol (B1196071) activity or a column specifically designed for polar compounds.- Consider using a column with a different stationary phase, such as a phenyl-hexyl column, which can offer different selectivity.[2]
Inconsistent peak areas and poor reproducibility	Sample matrix interference or instability in the prepared sample.	- Optimize the sample preparation procedure to remove interfering matrix components.- Analyze samples as soon as possible after preparation. If storage is necessary, evaluate the stability of N-nitroso-clozapine in the sample diluent at the storage temperature.
Fluctuations in instrument conditions.	- Ensure the HPLC system is properly equilibrated before analysis.- Monitor system pressure and temperature for any unusual fluctuations.
Peak tailing or poor peak shape	Secondary interactions with the stationary phase.	- Add a small amount of a competing base, like triethylamine (B128534) (use with caution and check for MS compatibility), to the mobile phase to block active sites on the column.- Lower the injection volume or the concentration of the sample.
Inappropriate mobile phase composition.	- Adjust the organic solvent-to-aqueous ratio in the mobile phase.- Experiment with different organic solvents (e.g., methanol (B129727) instead of acetonitrile).
Ghost peaks or carryover	Adsorption of N-nitroso-clozapine to instrument components.	- Implement a robust needle wash procedure in the autosampler method, using a strong solvent.- Inject blank samples between analytical runs to check for carryover.

Data Presentation

Table 1: Comparison of HPLC Columns for Nitrosamine Analysis

Column Type	Stationary Phase	Key Advantages for Nitrosamine Analysis	Potential Considerations
C18 (Octadecylsilane)	C18 bonded silica	Widely available, good retention for many non-polar to moderately polar compounds.	May show secondary interactions with polar nitrosamines, leading to peak tailing.
Phenyl-Hexyl	Phenyl-hexyl bonded silica	Can provide alternative selectivity through π-π interactions, which can be beneficial for separating nitrosamines from the parent drug.[2]	Retention characteristics may differ significantly from C18 columns.
Porous Graphitic Carbon (PGC)	Porous graphitic carbon	Offers good retention for very polar compounds and is stable over a wide pH range.	Can be more expensive and may require specific mobile phase conditions for optimal performance.
Polar-Embedded Phases	e.g., C18 with embedded polar groups	Can reduce peak tailing for basic compounds and provide good retention of polar analytes in highly aqueous mobile phases.	Selectivity can be highly dependent on the specific embedded polar group.

Experimental Protocols

Recommended LC-MS/MS Method for N-Nitroso-Clozapine Analysis

This protocol is based on a validated method for the quantification of N-nitroso-clozapine and provides a robust starting point for analysis.

1. Chromatographic Conditions:

• HPLC System: A UHPLC or HPLC system capable of delivering accurate gradients at low flow rates.

• Column: A high-quality C18 column (e.g., Agilent Poroshell 120 EC-C18, 2.7 µm, 4.6 x 100 mm or equivalent).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10-90% B (linear gradient)

  • 10-12 min: 90% B

  • 12.1-15 min: 10% B (re-equilibration)

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

2. Mass Spectrometer Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• MRM Transitions:

  • N-nitroso-clozapine: Precursor Ion (Q1) -> Product Ion (Q3) (Specific m/z values should be determined by direct infusion of a standard).

• Source Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) according to the instrument manufacturer's recommendations for the specific compound.

3. Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of water and methanol).

• Filter the sample through a 0.22 µm syringe filter before injection.

Mandatory Visualization

Below are diagrams illustrating key concepts and workflows relevant to the analysis of N-nitroso-clozapine.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: N-Nitroso-Clozapine Quantification Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of N-nitroso-clozapine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) in clozapine (B1669256). The information is intended for researchers, scientists, and drug development professionals working on the analytical quantification of this impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-clozapine and why is its quantification important?

A1: N-nitroso-clozapine is a nitrosamine impurity that can form in drug products containing clozapine.[1] Nitrosamines are classified as probable human carcinogens, making it crucial to monitor and control their levels in pharmaceutical products to ensure patient safety.[2] Regulatory agencies like the FDA and EMA have set strict limits for nitrosamine impurities in drug products.[2][3]

Q2: What is the typical analytical technique used for N-nitroso-clozapine quantification?

A2: The most common and sensitive method for quantifying N-nitroso-clozapine at the required low levels is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][4] This technique offers the high sensitivity and selectivity needed to detect trace amounts of the impurity in the drug substance or product matrix.[5]

Q3: What are the main challenges in developing a robust N-nitroso-clozapine quantification assay?

A3: Key challenges include:

• Low Detection Limits: Regulatory requirements necessitate highly sensitive methods to quantify N-nitroso-clozapine at very low concentrations.[2][4]

• Matrix Effects: The complex matrix of the drug product can interfere with the ionization of N-nitroso-clozapine, leading to ion suppression or enhancement and affecting accuracy.[6][7]

• Analyte Stability: Nitrosamines can be susceptible to degradation, particularly under certain pH conditions or when exposed to light.[6][7]

• Chromatographic Resolution: Achieving good separation between N-nitroso-clozapine and the active pharmaceutical ingredient (API), clozapine, is essential to minimize matrix effects.[8]

• Inconsistent Spiking Recoveries: Variability in the recovery of spiked N-nitroso-clozapine standards in sample matrices is a common issue.[6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the quantification of N-nitroso-clozapine.

Issue 1: Poor Sensitivity or Inability to Reach Required Detection Limits

Possible Causes & Solutions

Cause	Recommended Solution
Suboptimal Mass Spectrometer Parameters	Optimize compound-dependent parameters such as collision energy (CE), declustering potential (DP), and collision cell exit potential (CXP). Perform optimization via direct infusion or on-column to account for matrix effects.[5]
Inefficient Ionization	Atmospheric Pressure Chemical Ionization (APCI) is often the standard for nitrosamine analysis. If using Electrospray Ionization (ESI), ensure mobile phase conditions (pH, organic content) are optimal for N-nitroso-clozapine ionization.[5] Consider using a higher sensitivity mass spectrometer if available.[7]
Poor Peak Shape	If using organic diluents for sample preparation, this can lead to poor peak shape. If possible, use water as the diluent. If organic diluents are necessary, consider using an instrument with a higher injection volume capacity, but be mindful of potential matrix overload.[5]
Contamination of the Mass Spectrometer	High concentrations of the API or excipients can contaminate the ion source. Implement a diverter valve in your LC method to direct the API peak to waste, preventing it from entering the mass spectrometer.[1] Regularly clean the ion source.

Issue 2: High Variability in Results and Poor Reproducibility

Possible Causes & Solutions

Cause	Recommended Solution
Matrix Effects (Ion Suppression/Enhancement)	Chromatographically separate N-nitroso-clozapine from clozapine and other matrix components.[8] Use a stable isotope-labeled internal standard for N-nitroso-clozapine if available to compensate for matrix effects.[7] Evaluate different sample preparation techniques like solid-phase extraction (SPE) for cleaner extracts.
Inconsistent Sample Preparation	Ensure consistent and thorough mixing and extraction. Avoid sonication if it is found to contribute to variability.[6] Precisely control pH during extraction, as N-nitroso-clozapine stability can be pH-dependent.[6] Adding a small amount of ammonia (B1221849) to raise the sample pH has been suggested to improve consistency.[6]
Analyte Instability	Protect samples and standards from light. Investigate the stability of N-nitroso-clozapine in the sample diluent and prepare fresh solutions as needed.[7] Consider adding antioxidants like ascorbic acid to prevent degradation if oxidative pathways are suspected.[6][7]
Adduct Formation	In LC-MS, nitrosamines can form adducts, leading to inconsistent measurements. Examine the mass spectrum for unexpected mass shifts or secondary peaks that might indicate adduct formation.[6]

Issue 3: Peak Tailing or Asymmetry

Possible Causes & Solutions

Cause	Recommended Solution
Column Overload	Reduce the injection volume or dilute the sample. Ensure the concentration of the API is not overloading the column, which can affect the peak shape of co-eluting impurities.[5]
Secondary Interactions with Column Stationary Phase	Ensure the mobile phase pH is appropriate for the analyte and column chemistry. A mismatch can lead to secondary interactions. Consider using a different column chemistry if the issue persists.
Inappropriate Mobile Phase Composition	Optimize the organic solvent and buffer concentration in the mobile phase to improve peak shape.

Experimental Protocols

Sample Preparation (General Protocol)

A generic sample preparation procedure for a clozapine drug product is outlined below. This should be optimized for your specific product formulation.

• Weigh and powder a representative number of tablets.

• Accurately weigh a portion of the powder equivalent to a specific amount of clozapine (e.g., 100 mg).

• Add a suitable extraction solvent (e.g., methanol (B129727), or a mixture of methanol and water).[9]

• Vortex or mechanically shake the sample for a defined period (e.g., 30-45 minutes) to ensure complete extraction.[9]

• Centrifuge the sample to pelletize insoluble excipients.[5]

• Filter the supernatant through a 0.22 µm filter (e.g., PVDF) before injection into the LC-MS/MS system.[9]

LC-MS/MS Method Parameters

The following table provides a starting point for LC-MS/MS method development. These parameters should be optimized for your specific instrumentation and application.

Parameter	Example Value
LC Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol
Flow Rate	0.2 - 0.4 mL/min
Gradient	Optimized to separate N-nitroso-clozapine from clozapine
Injection Volume	1 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI) or APCI
MRM Transitions	N-nitroso-clozapine: m/z 356.0 → 326.0[1]

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for N-nitroso-clozapine quantification.[1]

Parameter	N-nitroso-clozapine	N-nitroso-clozapine impurity C
Limit of Detection (LOD)	0.058 µg/mL	0.014 µg/mL
Limit of Quantification (LOQ)	0.177 µg/mL	0.044 µg/mL
Linearity Range	LOQ to 150% of target concentration	LOQ to 150% of target concentration
Correlation Coefficient (r²)	> 0.999	> 0.999
Recovery	88% - 102%	88% - 102%

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 3. veeprho.com [veeprho.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. theanalyticalscientist.com [theanalyticalscientist.com]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]

minimizing ion suppression effects for N-nitroso-clozapine.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression effects during the analysis of N-nitroso-clozapine by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-nitroso-clozapine analysis?

A1: Ion suppression is a matrix effect where the ionization efficiency of the target analyte, in this case, N-nitroso-clozapine, is reduced by co-eluting compounds from the sample matrix.[1] This phenomenon can lead to decreased signal intensity, resulting in poor sensitivity, inaccuracy, and imprecision in quantification.[2] The complex nature of biological matrices, such as plasma or serum, makes them prone to causing ion suppression.

Q2: What are the common causes of ion suppression in the analysis of N-nitroso-clozapine?

A2: Ion suppression is primarily caused by endogenous components of the biological matrix that interfere with the ionization process. Common culprits include:

• Phospholipids: Abundant in plasma and serum, these can co-elute with the analyte and suppress the signal.

• Salts and Buffers: High concentrations of non-volatile salts from sample collection or preparation can interfere with the electrospray ionization (ESI) process.

• Proteins and Peptides: Incomplete removal of proteins during sample preparation is a significant source of ion suppression.[3]

Q3: I am observing inconsistent results when analyzing N-nitroso-clozapine standards spiked into my sample matrix. What could be the issue?

A3: Inconsistent behavior of N-nitroso-clozapine in a sample matrix can be attributed to several factors:

• Matrix Effects: Components of your specific sample matrix (e.g., excipients in a formulation) may be interacting with N-nitroso-clozapine, leading to ion suppression or enhancement.[4]

• Analyte Stability: N-nitroso compounds can be sensitive to pH and may degrade under certain sample preparation conditions.[4] It is crucial to assess the stability of N-nitroso-clozapine in your specific sample processing workflow.

• Adduct Formation: The analyte may be forming adducts, leading to a decrease in the expected parent ion signal.[4]

Q4: How can I assess the extent of ion suppression in my N-nitroso-clozapine assay?

A4: A common method to evaluate ion suppression is the post-column infusion experiment. This involves infusing a constant flow of N-nitroso-clozapine solution into the mass spectrometer while injecting a blank, extracted sample matrix. A dip in the baseline signal at the retention time of any co-eluting matrix components indicates ion suppression.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and minimizing ion suppression for N-nitroso-clozapine analysis.

Step 1: Optimize Sample Preparation

Effective sample preparation is the most critical step in minimizing matrix effects.[1] The goal is to remove interfering components while maximizing the recovery of N-nitroso-clozapine.

• Liquid-Liquid Extraction (LLE): LLE is a robust technique for cleaning up complex samples. A typical protocol for clozapine (B1669256) and its metabolites, which can be adapted for N-nitroso-clozapine, involves extraction under alkaline conditions with an organic solvent like ethyl acetate.[5][6]

• Solid-Phase Extraction (SPE): SPE can offer higher selectivity in removing interferences. The choice of sorbent and elution solvents should be carefully optimized.

• Protein Precipitation (PPT): While a simpler technique, PPT may be less effective at removing all matrix components that cause ion suppression.

Step 2: Chromatographic Separation

Optimizing the chromatographic conditions can separate N-nitroso-clozapine from co-eluting matrix components.

• Column Chemistry: Employing a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase, can alter the elution profile of interfering compounds relative to the analyte.

• Gradient Elution: A well-designed gradient elution profile can improve the resolution between N-nitroso-clozapine and matrix components.

• Mobile Phase Modifiers: The addition of small amounts of modifiers like ammonium (B1175870) formate (B1220265) or formic acid can improve peak shape and chromatographic resolution.[5]

Step 3: Mass Spectrometry Parameters

While less effective for eliminating the root cause of ion suppression, optimizing MS parameters can help mitigate its impact.

• Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to ion suppression for certain compounds.[2]

• Source Parameters: Optimize parameters such as capillary voltage, gas flow rates, and temperature to maximize the signal for N-nitroso-clozapine.

Step 4: Use of an Internal Standard

Employing a stable isotope-labeled internal standard (SIL-IS) is highly recommended to compensate for ion suppression. A SIL-IS will co-elute with the analyte and experience similar matrix effects, allowing for accurate quantification based on the analyte-to-IS peak area ratio. For N-nitroso-clozapine, a custom-synthesized deuterated or ¹³C-labeled analog would be ideal. In its absence, a structurally similar compound that does not co-elute with endogenous interferences could be considered, though this is less ideal.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for N-nitroso-clozapine in Plasma

This protocol is adapted from methods for clozapine and its metabolites and should be validated specifically for N-nitroso-clozapine.[5][6]

• Sample Preparation:

  • To 100 µL of plasma sample, add 25 µL of internal standard solution.

  • Add 50 µL of 1 M sodium hydroxide (B78521) to alkalinize the sample.

  • Vortex for 30 seconds.

• Extraction:

  • Add 600 µL of ethyl acetate.

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 x g for 5 minutes.

• Evaporation and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

  • Vortex and transfer to an autosampler vial.

Protocol 2: LC-MS/MS Parameters

These are starting parameters and should be optimized for your specific instrument and application.

Parameter	Suggested Condition
LC Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	To be determined by direct infusion of N-nitroso-clozapine standard.
Collision Energy	To be optimized for the specific MRM transitions.

Quantitative Data

The following table summarizes matrix effect data for clozapine and its major metabolites from a published study.[5] This data is provided as an example to illustrate the variability of ion suppression in different biological matrices. Similar studies should be conducted for N-nitroso-clozapine to determine its specific matrix effects.

Analyte	Matrix	Matrix Effect (%)
Clozapine	Serum	77 - 92
Norclozapine	Serum	77 - 92
Clozapine-N-oxide	Serum	77 - 92
Clozapine	Urine	21 - 78
Norclozapine	Urine	21 - 78
Clozapine-N-oxide	Urine	21 - 78

A value of 100% indicates no matrix effect, values <100% indicate ion suppression, and values >100% indicate ion enhancement.

Visualizations

Caption: Mechanism of Ion Suppression in Electrospray Ionization (ESI).

Caption: Troubleshooting workflow for minimizing ion suppression.

References

• 1. researchgate.net [researchgate.net]
• 2. Ultra-fast LC-MS/MS in therapeutic drug monitoring: Quantification of clozapine and norclozapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Sensitive quantification of clozapine and its main metabolites norclozapine and clozapine-N-oxide in serum and urine using LC-MS/MS after simple liquid-liquid extraction work-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of N-nitroso-clozapine in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of N-nitroso-clozapine in different solvents. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My quantitative analysis of N-nitroso-clozapine is giving inconsistent results. What could be the cause?

A1: Inconsistent analytical results for N-nitroso-clozapine are a known issue and can stem from its inherent instability.[1] Several factors in your experimental setup could be contributing to this variability:

• Solvent and Sample Matrix Effects: The compound may interact with or degrade in certain solvents or components of your sample matrix.[1]

• pH of the Solution: The stability of N-nitroso-clozapine is sensitive to pH. Acidic conditions may lead to degradation, while a more alkaline environment has been suggested to improve stability.[1]

• Presence of Oxidizing or Reducing Agents: The molecule is susceptible to oxidative and reductive transformations.[1]

• Light and Temperature: As with many complex organic molecules, exposure to light and elevated temperatures can promote degradation.

• Adduct Formation or Ion Suppression in LC-MS: Inconsistent results in mass spectrometry-based analyses could be due to the formation of adducts or ion suppression effects.[1]

Q2: What are the recommended solvents for preparing stock and working solutions of N-nitroso-clozapine?

A2: While comprehensive stability data in various solvents is limited, certificates of analysis for N-nitroso-clozapine reference standards indicate solubility in Dimethyl Sulfoxide (DMSO) and Methanol (B129727). The parent compound, clozapine (B1669256), is also soluble in these solvents, as well as ethanol (B145695) and 0.1 N HCl.[2] For analytical purposes, a validated LC-MS/MS method utilizes a mobile phase consisting of 0.01 M ammonium (B1175870) bicarbonate in water and 0.1% formic acid in a 50:50 (v/v) methanol:acetonitrile mixture.[3] It is crucial to assess the short-term and long-term stability in your chosen solvent under your specific experimental conditions.

Q3: What are the best practices for storing N-nitroso-clozapine solutions?

A3: To minimize degradation, solutions of N-nitroso-clozapine should be:

• Stored at refrigerated temperatures (2-8°C).

• Protected from light by using amber vials or by wrapping the container in aluminum foil.

• Prepared fresh whenever possible. If storage is necessary, perform a stability study to determine the acceptable storage duration.

• Consider adjusting the pH of aqueous solutions to be slightly alkaline to potentially enhance stability.[1]

Q4: Are there known degradation products of N-nitroso-clozapine?

A4: Specific degradation products of N-nitroso-clozapine are not well-documented in publicly available literature. However, forced degradation studies of the parent drug, clozapine, have shown it to be susceptible to acidic hydrolysis and oxidation, resulting in several degradation products.[4][5] It is plausible that N-nitroso-clozapine undergoes similar degradation pathways, in addition to potential denitrosation. A thorough forced degradation study is recommended to identify potential degradants in your specific matrix.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and analysis of N-nitroso-clozapine.

Issue	Potential Cause	Recommended Action
Decreasing peak area over time in a sequence of LC-MS injections.	Degradation of N-nitroso-clozapine in the autosampler vial.	1. Ensure the autosampler is temperature-controlled (set to a low temperature, e.g., 4°C). 2. Minimize the time the sample resides in the autosampler before injection. 3. Evaluate the stability of the compound in your specific diluent over the typical run time of your sequence. 4. Consider adding a small amount of a base, such as ammonium hydroxide, to your sample diluent to increase pH and potentially improve stability.[1]
Poor recovery when spiking N-nitroso-clozapine into a sample matrix.	Interaction with or degradation caused by the sample matrix.	1. Investigate the effect of individual matrix components on the stability of N-nitroso-clozapine. 2. Use a different sample extraction or dilution solvent. 3. Employ a matrix-matched calibration curve to compensate for matrix effects.
Appearance of unknown peaks in the chromatogram of a stability sample.	Formation of degradation products.	1. Conduct a forced degradation study to systematically identify potential degradation products. 2. Use a stability-indicating analytical method capable of separating the main peak from all potential degradants.[3] 3. Utilize mass spectrometry (e.g., LC-MS/MS or LC-HRMS) to aid in the structural elucidation of the unknown peaks.

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data on the stability of N-nitroso-clozapine in various solvents. Researchers are encouraged to perform their own stability studies to generate data relevant to their specific experimental conditions. A template for recording such data is provided below.

Table 1: Example Stability Data Table for N-nitroso-clozapine

Solvent	Storage Condition	Time Point	% Recovery (Mean ± SD)	Degradation Products Observed (Peak Area %)
Methanol	2-8°C, Dark	0 hr	100	None
24 hr	User-defined data	User-defined data
48 hr	User-defined data	User-defined data
DMSO	2-8°C, Dark	0 hr	100	None
24 hr	User-defined data	User-defined data
48 hr	User-defined data	User-defined data
Acetonitrile	2-8°C, Dark	0 hr	100	None
24 hr	User-defined data	User-defined data
48 hr	User-defined data	User-defined data
Water (pH 7)	2-8°C, Dark	0 hr	100	None
24 hr	User-defined data	User-defined data
48 hr	User-defined data	User-defined data

Experimental Protocols

Protocol: General Forced Degradation Study for N-nitroso-clozapine

This protocol outlines a general procedure for conducting a forced degradation study based on ICH guidelines to identify potential degradation products and establish the stability-indicating nature of an analytical method.[6][7]

1. Preparation of Stock Solution:

• Prepare a stock solution of N-nitroso-clozapine in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of approximately 100 µg/mL. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of approximately 100 µg/mL. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Dilute the stock solution with a 3% solution of hydrogen peroxide to a final concentration of approximately 100 µg/mL. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid N-nitroso-clozapine to dry heat at 80°C for 48 hours. Also, expose a solution of the compound in a suitable solvent to the same conditions.

• Photolytic Degradation: Expose a solution of N-nitroso-clozapine (e.g., in methanol) in a quartz cuvette to a photostability chamber according to ICH Q1B guidelines (exposure to not less than 1.2 million lux hours and 200 watt hours/square meter).

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of the stressed samples.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples, including an unstressed control, using a validated stability-indicating analytical method, such as the LC-MS/MS method described by V. et al. (2025).[3]

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with that of the unstressed control.

• Calculate the percentage of degradation. The target degradation is typically between 5-20%.

• Identify and characterize any significant degradation products using techniques like mass spectrometry.

Visualizations

Caption: Experimental workflow for a forced degradation study of N-nitroso-clozapine.

Caption: Factors influencing the stability of N-nitroso-clozapine and mitigation strategies.

References

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. ijsdr.org [ijsdr.org]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

refinement of extraction methods for N-nitroso-clozapine from complex matrices

This guide provides troubleshooting advice and detailed protocols for the extraction and analysis of N-nitroso-clozapine from complex biological matrices. It is intended for researchers, analytical scientists, and drug development professionals.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in extracting N-nitroso-clozapine? A1: The primary challenges include the inherent instability of N-nitroso compounds, which can lead to inconsistent recovery, and significant matrix effects from complex biological samples like plasma or urine.[1] N-nitroso-clozapine's behavior can be inconsistent when spiked into samples, suggesting potential transformation or interaction within the matrix.[1] Additionally, achieving the necessary sensitivity for trace-level detection requires highly efficient extraction and analytical methods.[2][3]

Q2: Which analytical technique is most suitable for N-nitroso-clozapine quantification? A2: Hyphenated mass spectrometry techniques are essential due to the need for high sensitivity and specificity. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) are the most commonly recommended methods for analyzing nitrosamine (B1359907) impurities.[2][4] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used.[3] Standard HPLC-UV generally lacks the required sensitivity for trace-level quantification.[2]

Q3: Why is my recovery of N-nitroso-clozapine so variable? A3: Inconsistent recovery is a common issue and can be attributed to several factors:

• pH Sensitivity: N-nitroso-clozapine may be unstable under certain acidic or basic conditions during sample preparation.[1]

• Matrix Effects: Components in the biological matrix can interfere with the extraction process or cause ion suppression/enhancement during LC-MS analysis.[1]

• Analyte Degradation: The compound may be undergoing oxidative or reductive transformations within the sample matrix.[1] It is advisable to avoid excessive sonication and consider adjusting the sample pH, for instance by adding a small amount of ammonia (B1221849) to make it more alkaline.[1]

Q4: What is a suitable internal standard for N-nitroso-clozapine analysis? A4: A deuterated internal standard, such as d4-clozapine or a stable isotope-labeled version of N-nitroso-clozapine, is ideal. Using a labeled internal standard helps to compensate for analyte loss during sample preparation and corrects for matrix-induced ionization variability in LC-MS analysis.[5]

Section 2: Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and analysis of N-nitroso-clozapine.

Problem	Potential Cause	Recommended Solution	Citation
Inconsistent results when spiking samples	Analyte Instability: N-nitroso-clozapine may be degrading during sample preparation.	Check the stability of the analyte at different pH levels. Consider adding antioxidants or adjusting the pH to be more neutral or slightly alkaline. Avoid prolonged sonication.	[1]
Matrix Interactions: Excipients or endogenous components in the matrix may be interacting with the analyte.	Test different formulation components separately to isolate the source of interaction. Evaluate different extraction techniques (e.g., SPE vs. LLE) or different SPE sorbents.	[1]
Low Analyte Recovery	Inefficient Extraction: The chosen solvent or SPE sorbent may not be optimal for N-nitroso-clozapine.	For LLE, test solvents with different polarities. For SPE, screen various sorbents (e.g., reversed-phase, ion-exchange). Ensure the pH of the sample is optimized for analyte retention and elution.	[5][6]
Analyte Adsorption: The analyte may be adsorbing to container surfaces (glassware, plasticware).	Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption.
Unexpected Peaks or Mass Shifts in LC-MS	Adduct Formation: The analyte may be forming adducts (e.g., sodium, potassium) in the ion source.	Review the full mass spectrum for potential adducts. Modify mobile phase composition, for example, by adding a small amount of ammonium (B1175870) formate (B1220265) or acetate (B1210297) to promote the formation of the protonated molecule.	[1]
In-source Fragmentation or Degradation: The compound may be fragmenting or degrading in the mass spectrometer's ion source.	Optimize ion source parameters, such as temperature and voltages, to ensure soft ionization.
Poor Chromatographic Peak Shape	Column Overload: Injecting too high a concentration of the analyte.	Dilute the sample extract before injection.
Secondary Interactions: The analyte may be interacting with active sites on the column.	Use a column with high-purity silica (B1680970) or end-capping. Add a competing agent like triethylamine (B128534) to the mobile phase (if compatible with MS).	[6]
High Matrix Effects (Ion Suppression/Enhancement)	Co-eluting Interferences: Endogenous matrix components are co-eluting with the analyte and affecting its ionization.	Improve chromatographic separation by modifying the gradient or using a different column. Enhance sample cleanup by using a more selective SPE sorbent or performing a two-step extraction (LLE followed by SPE).	[5]

Section 3: Data & Performance Metrics

The following tables summarize typical performance data for the extraction of clozapine (B1669256) and its metabolites from biological matrices. While specific data for N-nitroso-clozapine is limited in public literature, these values provide a relevant benchmark for method development and validation.

Table 1: Liquid-Liquid Extraction (LLE) Performance Method based on the extraction of clozapine and its primary metabolites.

Analyte	Matrix	Extraction Efficiency	Limit of Quantification (LOQ)	Citation
Clozapine	Serum	52% - 85%	1.0 ng/mL	[5]
Norclozapine	Serum	52% - 85%	1.0 ng/mL	[5]
Clozapine-N-oxide	Serum	52% - 85%	1.0 ng/mL	[5]
Clozapine	Urine	59% - 88%	2.0 ng/mL	[5]
Norclozapine	Urine	59% - 88%	2.0 ng/mL	[5]
Clozapine	Human Plasma	~100%	100 ng/mL (HPLC-UV)	[7]
Norclozapine	Human Plasma	~100%	50 ng/mL (HPLC-UV)	[7]

Table 2: Solid-Phase Extraction (SPE) Performance Method based on the extraction of clozapine and its primary metabolite.

Analyte	Matrix	Absolute Recovery	Limit of Quantification (LOQ)	Citation
Clozapine	Plasma	Quantitative	~25 µg/L (~25 ng/mL)	[6]
Norclozapine	Plasma	Quantitative	~25 µg/L (~25 ng/mL)	[6]

Section 4: Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Human Plasma/Serum

This protocol is adapted from established methods for clozapine and its metabolites.[5][8]

• Sample Preparation:

  • Pipette 500 µL of plasma or serum into a 2 mL polypropylene microcentrifuge tube.

  • Add 50 µL of the internal standard solution (e.g., d4-clozapine in methanol).

  • Vortex briefly to mix.

• Extraction:

  • Add 50 µL of a basifying agent (e.g., 1M sodium carbonate) to alkalize the sample. Caution: Strong bases like NaOH may cause degradation of N-oxide metabolites and potentially N-nitroso compounds.[9]

  • Add 1 mL of extraction solvent (e.g., ethyl acetate or methyl tert-butyl ether).[5][7]

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 methanol (B129727):water with 0.1% formic acid).

  • Vortex for 30 seconds.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial.

  • Inject into the LC-MS/MS system for analysis.

Protocol 2: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is a general approach based on methods for clozapine.[6]

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X, Oasis HLB) with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Sample Preparation & Loading:

  • Take 200 µL of plasma and add the internal standard.[6]

  • Dilute the sample with 800 µL of 4% phosphoric acid or a suitable buffer to aid binding.

  • Load the entire pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge thoroughly under vacuum or nitrogen for 5-10 minutes to remove excess water.

• Elution:

  • Elute the analyte with 1 mL of an appropriate solvent, such as methanol or acetonitrile, potentially modified with a small amount of base (e.g., 2% ammonium hydroxide (B78521) in methanol) to ensure efficient recovery of the basic clozapine structure.

  • Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Section 5: Visual Workflows and Diagrams

References

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. Sensitive quantification of clozapine and its main metabolites norclozapine and clozapine-N-oxide in serum and urine using LC-MS/MS after simple liquid-liquid extraction work-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solid-phase extraction and high-performance liquid chromatographic analysis of clozapine and norclozapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of clozapine and its metabolite, norclozapine in various biological matrices using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Decomposition of clozapine N-oxide in the qualitative and quantitative analysis of clozapine and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Analytical Methods for N-Nitroso-Clozapine: A Comparative Guide Based on ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, following the International Council for Harmonisation (ICH) guidelines, mandate strict control over these impurities. This guide provides a comparative overview of the validation of analytical methods for the detection and quantification of N-nitroso-clozapine, a potential nitrosamine (B1359907) impurity in the atypical antipsychotic drug clozapine (B1669256).

This document adheres to the principles outlined in the ICH Q2(R1) guideline for the validation of analytical procedures, focusing on key performance characteristics to ensure the reliability and accuracy of the analytical data. We will compare a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method specific for N-nitroso-clozapine with a representative Gas Chromatography-Mass Spectrometry (GC-MS) method validated for similar nitrosamine impurities, providing a framework for selecting an appropriate analytical strategy.

Comparative Analysis of Analytical Methods

The selection of an analytical method for the determination of N-nitroso-clozapine depends on various factors, including the required sensitivity, selectivity, and the nature of the drug product matrix. Below is a comparison of a validated LC-MS/MS method for N-nitroso-clozapine and a representative GC-MS method for other nitrosamines.

Table 1: Comparison of Validated Analytical Method Performance for Nitrosamine Analysis

Validation Parameter	LC-MS/MS for N-Nitroso-Clozapine	Representative GC-MS for other Volatile Nitrosamines	ICH Q2(R1) Guideline Recommendation for Impurity Analysis
Specificity	Demonstrated by unique MRM transitions (m/z 356.0 → 326.0) and chromatographic separation.	Achieved through characteristic mass spectra and chromatographic retention times.	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (R²)	> 0.999[1]	≥ 0.995	A linear relationship should be demonstrated across the analytical range. A correlation coefficient >0.99 is generally considered acceptable.
Accuracy (% Recovery)	88% to 102%[1]	Typically 80-120%	The closeness of test results to the true value. Should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels.
Precision (% RSD)	Not explicitly stated in the provided abstract, but method was successfully transferred to a QC lab, implying acceptable precision.	Repeatability (Intra-day) < 15%, Intermediate Precision (Inter-day) < 15%	Repeatability should be assessed from a minimum of 9 determinations covering the specified range or a minimum of 6 determinations at 100% of the test concentration. Intermediate precision expresses within-laboratories variations.
Limit of Detection (LOD)	0.058 µg/mL[1]	Varies depending on the analyte and system, typically in the low ng/mL range.	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	0.177 µg/mL[1]	Varies, often in the range of 0.05 to 0.5 µg/mL for standard nitrosamines.	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Range	From LOQ to 150% of the target concentration.[1]	Typically from LOQ to 120% of the specification limit.	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
Robustness	Not explicitly stated in the provided abstract.	Should be assessed by evaluating the effect of small, deliberate variations in method parameters.	The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

Validated LC-MS/MS Method for N-Nitroso-Clozapine

This method is based on a published study demonstrating a validated, green, and highly sensitive LC-MS/MS method for the simultaneous trace-level quantification of N-nitroso-clozapine (N-CZN) and N-nitroso-clozapine impurity C (N-CZNC) in drug substances and pharmaceutical formulations.[1]

a. Sample Preparation:

A precise weight of the clozapine drug substance or powdered tablets is dissolved in a suitable solvent, followed by sonication and centrifugation to ensure complete dissolution and removal of undissolved excipients. The supernatant is then further diluted to a suitable concentration for LC-MS/MS analysis.

b. Chromatographic Conditions:

• Column: Agilent Poroshell HPH C18 column

• Mobile Phase A: 0.01 M ammonium (B1175870) bicarbonate in water

• Mobile Phase B: 0.1% formic acid in a 50:50 (v/v) methanol:acetonitrile mixture

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Elution: Gradient elution

c. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transition for N-CZN: m/z 356.0 → 326.0

Representative GC-MS Method for Volatile Nitrosamines

While specific validation data for a GC-MS method for N-nitroso-clozapine is not publicly available, this protocol outlines a general approach for the analysis of volatile nitrosamines in pharmaceutical products, which could be adapted and validated for N-nitroso-clozapine.

a. Sample Preparation:

The sample is dissolved in a suitable solvent (e.g., dichloromethane (B109758) or methanol). For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering substances and concentrate the nitrosamines. An internal standard (e.g., a deuterated analog) is typically added before extraction.

b. Gas Chromatographic Conditions:

• Column: A low- to mid-polarity capillary column (e.g., 5% phenyl polysiloxane)

• Injector: Splitless or PTV (Programmed Temperature Vaporization) inlet

• Carrier Gas: Helium at a constant flow rate

• Oven Temperature Program: A temperature gradient is used to separate the nitrosamines from other components in the sample.

c. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI)

• Detection: Selected Ion Monitoring (SIM) or full scan mode, depending on the required sensitivity and selectivity. For trace analysis, tandem mass spectrometry (MS/MS) is often preferred.

Method Validation Workflow and Signaling Pathway

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The following diagram illustrates the typical workflow for analytical method validation according to ICH guidelines.

Caption: Workflow for analytical method validation as per ICH guidelines.

The following diagram illustrates the logical relationship in the risk-based approach to controlling nitrosamine impurities, from identification of potential sources to the implementation of a control strategy.

Caption: Logical flow for nitrosamine impurity control.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of HPLC-UV and LC-MS/MS Methods for the Analysis of N-nitroso-clozapine

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. N-nitroso-clozapine, a potential impurity in the atypical antipsychotic medication clozapine (B1669256), requires sensitive and accurate analytical methods for its detection and quantification to ensure patient safety.[1] This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the analysis of N-nitroso-clozapine. A cross-validation framework is presented to ensure consistency and reliability between these methods.

Methodology Comparison

Both HPLC-UV and LC-MS/MS are powerful analytical techniques, but they differ significantly in their sensitivity, selectivity, and complexity. While HPLC-UV is a robust and widely available technique suitable for routine analysis, LC-MS/MS offers superior sensitivity and specificity, making it the preferred method for trace-level quantification of impurities like N-nitroso-clozapine.[2][3]

Table 1: Summary of Performance Data for HPLC-UV and LC-MS/MS Methods

Parameter	HPLC-UV (for related compounds)	LC-MS/MS (for N-nitroso-clozapine & other nitrosamines)
Limit of Detection (LOD)	23.6 µg/L (for clozapine)[4][5]	0.058 µg/mL (for N-nitroso-clozapine)[1]
Limit of Quantification (LOQ)	10 - 12.5 ng/mL (for clozapine & metabolites)[6]	0.177 µg/mL (for N-nitroso-clozapine)[1]
Linearity (r²)	> 0.999[4][5]	> 0.999[1]
Accuracy (% Recovery)	> 80% (extraction yield)[4][5]	88% - 102%[1]
Precision (% RSD)	< 4%[4][5]	Not explicitly stated for N-nitroso-clozapine, but generally < 15% for nitrosamines

Experimental Protocols

HPLC-UV Method (Adapted for N-nitroso-clozapine)

This protocol is based on established methods for clozapine and its metabolites and would require optimization for N-nitroso-clozapine.[4][5][6]

• Sample Preparation:

  • Accurately weigh the sample containing clozapine.

  • Dissolve the sample in a suitable diluent (e.g., 80:20 v/v methanol:water).[7]

  • For plasma samples, perform a liquid-liquid extraction using a mixture of ethyl acetate, n-hexane, and isopropanol (B130326) (80:15:5, v/v/v).[4][5]

  • Evaporate the organic layer to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[4]

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1]

  • Mobile Phase: A mixture of acetonitrile (B52724) and phosphate (B84403) buffer (e.g., 40:60 v/v) with pH adjustment.[4][5]

  • Flow Rate: 1.0 mL/min.[8]

  • Detection Wavelength: UV detection at approximately 220 nm.[4][5]

  • Injection Volume: 10-20 µL.

LC-MS/MS Method for N-nitroso-clozapine

This protocol is based on a validated method for the trace-level quantification of N-nitroso-clozapine.[1]

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable solvent.

  • Further dilute the sample to the desired concentration with the mobile phase.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Column: A suitable C8 or C18 column (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm, 5µm).[1]

  • Mobile Phase: A gradient elution using a mixture of formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).[1]

  • Flow Rate: 0.8 mL/min.[1]

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive mode.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[1]

  • Monitored Transitions: For N-nitroso-clozapine, the transition m/z 356.0 → 326.0 is monitored.[1]

Cross-Validation Workflow

Cross-validation ensures that the two analytical methods provide comparable results. The following workflow outlines the key steps in this process.

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

Challenges in N-nitroso-clozapine Analysis

It is important to note that the analysis of N-nitroso-clozapine can be challenging due to its potential instability.[9] Inconsistent impurity behavior has been observed during analytical method development, possibly due to transformations or interactions within the sample matrix.[9] Careful consideration of sample preparation, including pH and avoidance of excessive sonication, is crucial for obtaining reliable results.[9]

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid liquid chromatography/tandem mass spectrometer (LCMS) method for clozapine and its metabolite N-desmethyl clozapine (norclozapine) in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. turkjps.org [turkjps.org]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of clozapine, norclozapine and clozapine-N-oxide in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clozapine Assay HPLC Method acc to USP Monograph [sigmaaldrich.com]
• 8. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 9. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Inter-Laboratory Comparison of N-Nitroso-Clozapine Quantification: A Methodological Guide

Disclaimer: As of the generation of this document, publicly available data from a formal inter-laboratory comparison or proficiency testing program specifically for N-nitroso-clozapine could not be located. The following guide is a hypothetical comparison designed to illustrate the expected performance of common analytical methods and provide a framework for researchers. The experimental data presented is simulated based on typical performance characteristics of validated LC-MS/MS methods for nitrosamine (B1359907) impurities and related pharmaceutical compounds.

The presence of nitrosamine impurities, such as N-nitroso-clozapine, in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies worldwide, including the FDA and EMA, mandate stringent control and monitoring of these impurities.[2][3] Consequently, robust and reliable analytical methods for their quantification are essential. Inter-laboratory comparison studies are critical for assessing the reproducibility and comparability of data generated by different laboratories using various analytical procedures.

This guide provides a comparative overview of hypothetical results from an inter-laboratory study on the quantification of N-nitroso-clozapine in a clozapine (B1669256) active pharmaceutical ingredient (API) matrix. It details the experimental protocols used and summarizes the performance data to aid researchers, scientists, and drug development professionals in their analytical endeavors.

Hypothetical Study Design

A simulated inter-laboratory study was designed involving three distinct laboratories (Lab A, Lab B, and Lab C). Each laboratory received a homogenized clozapine API sample spiked with a known concentration of N-nitroso-clozapine (50 ng/g). The laboratories were tasked with quantifying the impurity using their in-house, validated analytical methods.

Data Presentation: Quantitative Results Summary

The following tables summarize the quantitative performance data from the three hypothetical participating laboratories.

Table 1: Quantification of N-Nitroso-Clozapine in Spiked Clozapine API

Laboratory	Analytical Method	Mean Reported Concentration (ng/g)	Recovery (%)
Lab A	UPLC-MS/MS	48.5	97.0
Lab B	HPLC-MS/MS	51.2	102.4
Lab C	HPLC-MS/MS (Alternative Column)	47.9	95.8

Nominal Spiked Concentration = 50 ng/g

Table 2: Method Validation and Performance Parameters

Laboratory	Linearity (r²)	LOQ (ng/g)	LOD (ng/g)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)
Lab A	>0.998	1.0	0.3	3.04	4.94
Lab B	>0.997	2.0	0.6	4.50	6.07
Lab C	>0.999	1.5	0.5	3.80	5.50

LOQ: Limit of Quantification; LOD: Limit of Detection; %RSD: Percent Relative Standard Deviation.

Experimental Protocols

The following are the detailed methodologies employed by the participating laboratories in this hypothetical study.

Protocol 1: Lab A - UPLC-MS/MS Method

• Sample Preparation (Protein Precipitation & Extraction):

  • Accurately weigh 100 mg of the clozapine API sample into a 15 mL centrifuge tube.

  • Add 5.0 mL of methanol (B129727) containing the internal standard (e.g., N-nitroso-clozapine-d4).

  • Vortex vigorously for 1 minute to dissolve the sample.[4]

  • Centrifuge the solution at 4500 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber autosampler vial for analysis.[5]

• Chromatographic Conditions:

  • System: UPLC System.

  • Column: ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm).[6]

  • Mobile Phase A: 0.1% Formic Acid in Water.[5]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]

  • Flow Rate: 0.40 mL/min.[6]

  • Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 3.0 min, hold for 1.0 min, return to 5% B and re-equilibrate for 1.5 min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • System: Triple Quadrupole Mass Spectrometer (TQ-S).

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Hypothetical MRM Transitions:

    • N-nitroso-clozapine: Precursor Ion > Product Ion (e.g., m/z 356.1 > 270.1).

    • Internal Standard (IS): Precursor Ion > Product Ion (e.g., m/z 360.1 > 274.1).

  • Collision energies and other source parameters were optimized for maximum signal intensity.

Protocol 2: Lab B & C - HPLC-MS/MS Method

• Sample Preparation (Liquid-Liquid Extraction):

  • Accurately weigh 100 mg of the clozapine API sample into a 15 mL centrifuge tube.

  • Add 5 mL of water to dissolve the sample, then add 50 µL of internal standard solution.

  • Add 5 mL of Dichloromethane (DCM), cap, and vortex for 5 minutes for extraction.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Transfer the lower organic layer (DCM) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 1.0 mL of the mobile phase and transfer to an amber autosampler vial.[7]

• Chromatographic Conditions:

  • System: HPLC System.

  • Column (Lab B): C18 Column (100 mm x 2.1 mm, 1.8 µm).[5]

  • Column (Lab C): Phenyl Column (150 mm x 2.0 mm, 3 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate, pH 5.

  • Mobile Phase B: Methanol.

  • Flow Rate: 0.30 mL/min.

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Column Temperature: 35 °C.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • System: Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Hypothetical MRM Transitions: Similar transitions as Lab A, optimized for the specific instrument.

Visualized Experimental Workflow

The following diagrams illustrate the general workflow and logical relationships in the quantification of N-nitroso-clozapine.

Caption: General workflow for N-nitroso-clozapine quantification by LC-MS/MS.

Caption: Logical pathway for addressing nitrosamine impurity risks in pharmaceuticals.

References

• 1. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. ellutia.com [ellutia.com]
• 3. waters.com [waters.com]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. Therapeutic drug monitoring of clozapine and norclozapine in human serum using ultra-performance liquid chromatography- tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]

performance characteristics of different mass spectrometers for N-nitroso-clozapine

For researchers, scientists, and drug development professionals, the sensitive and accurate quantification of N-nitroso-clozapine, a potential genotoxic impurity, is of paramount importance. The choice of mass spectrometer is a critical factor that dictates the reliability and sensitivity of the analytical method. This guide provides an objective comparison of the performance characteristics of different mass spectrometry platforms for the analysis of N-nitroso-clozapine, supported by experimental data and detailed methodologies.

Key Performance Characteristics

The analytical performance of a mass spectrometer for quantifying trace-level impurities like N-nitroso-clozapine is primarily evaluated based on its limit of detection (LOD), limit of quantification (LOQ), linearity, and accuracy. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application, with triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS) systems, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap, being the most common choices.

Triple Quadrupole (QqQ) Mass Spectrometers are widely regarded as the workhorses for targeted quantitative analysis due to their high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode.

High-Resolution Mass Spectrometry (HRMS) , including Q-TOF and Orbitrap analyzers, provides high mass accuracy and resolution, which is advantageous for separating the target analyte from isobaric interferences and for identifying unknown impurities. While traditionally viewed as less sensitive than QqQ for targeted quantification, modern HRMS instruments offer comparable sensitivity for many applications.

The following table summarizes the reported performance characteristics for the analysis of N-nitroso-clozapine and other nitrosamines using different mass spectrometry platforms.

Mass Spectrometer Type	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Accuracy/Recovery	Reference
LC-MS/MS (unspecified)	N-nitroso-clozapine (N-CZN)	0.058 µg/mL	0.177 µg/mL	> 0.999	88% - 102%	[1]
Agilent 6470 Triple Quadrupole LC/MS	Clozapine (B1669256) Impurities	~1.0 ppb	~3.0 ppb	> 0.99	Not Specified	[2]
Shimadzu LCMS-8045 Triple Quadrupole	8 Nitrosamines	Not Specified	0.001 - 0.100 ppm	> 0.99	Not Specified	[3]
Thermo Scientific™ Q Exactive™ Plus Hybrid Orbitrap™	16 Nitrosamines	Not Specified	0.3 - 50 ng/mL	> 0.99	Not Specified	[4]
QTrap 2000	Clozapine and metabolites	Not Specified	1.0 ng/mL (serum)	> 0.98	Not Specified	[5]

Experimental Protocols

A robust and reliable analytical method is crucial for the accurate quantification of N-nitroso-clozapine. Below is a representative experimental protocol for the analysis of N-nitroso-clozapine in a drug substance using LC-MS/MS.

Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-clozapine reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solution to prepare working standard solutions and calibration standards at the desired concentrations.

• Sample Preparation:

  • Accurately weigh a suitable amount of the clozapine drug substance.

  • Dissolve the sample in a diluent (e.g., a mixture of water and organic solvent) to a final concentration within the linear range of the method.

  • The sample solution may require filtration through a 0.22 µm filter to remove any particulate matter before injection.

Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column is commonly used for the separation of clozapine and its related compounds.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol) is typically employed.

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

• Column Temperature: The column is typically maintained at a constant temperature, for example, 40°C, to ensure reproducible retention times.

• Injection Volume: A small injection volume (e.g., 1-10 µL) is used.

Mass Spectrometry (MS) Conditions

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used for the analysis of N-nitroso-clozapine.

• Detection Mode:

  • For Triple Quadrupole MS: Multiple Reaction Monitoring (MRM) is used. The precursor ion (the protonated molecule of N-nitroso-clozapine, [M+H]⁺) is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole.

  • For High-Resolution MS (Orbitrap, Q-TOF): Full scan or targeted SIM (Selected Ion Monitoring) with high resolution is used to achieve specificity. For quantification, extracted ion chromatograms are generated using the accurate mass of the precursor ion.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows should be optimized for the specific instrument to achieve maximum sensitivity.

• Analyzer Parameters: For HRMS, a resolution of at least 70,000 is recommended to ensure specificity.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for method implementation and troubleshooting.

Caption: Experimental workflow for N-nitroso-clozapine analysis.

Conclusion

The choice of a mass spectrometer for the analysis of N-nitroso-clozapine will depend on the specific requirements of the laboratory. For routine quality control where high throughput and sensitivity are paramount, a triple quadrupole mass spectrometer is often the preferred choice. For research and development, where the identification of unknown impurities and high specificity are critical, a high-resolution mass spectrometer such as an Orbitrap or Q-TOF may be more suitable. Regardless of the platform, a well-developed and validated LC-MS/MS method is essential to ensure the safety and quality of pharmaceutical products.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. shimadzu.com [shimadzu.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Sensitive quantification of clozapine and its main metabolites norclozapine and clozapine-N-oxide in serum and urine using LC-MS/MS after simple liquid-liquid extraction work-up - PubMed [pubmed.ncbi.nlm.nih.gov]

comparison of N-nitroso-clozapine levels in different clozapine formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the potential for N-nitroso-clozapine formation in various clozapine (B1669256) drug formulations. While direct comparative studies on the levels of this specific impurity across different clozapine products are not publicly available, this document synthesizes current scientific understanding of nitrosamine (B1359907) formation, regulatory guidelines, and analytical methodologies to empower researchers and drug development professionals in mitigating this potential risk.

Introduction to N-Nitroso-Clozapine

N-nitroso-clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in clozapine-containing drug products.[1] Clozapine, an atypical antipsychotic, contains a secondary amine functional group that is susceptible to nitrosation.[2] Nitrosamines are classified as probable human carcinogens, making their presence in pharmaceuticals a significant safety concern for regulatory bodies and manufacturers.[3] The formation of N-nitroso-clozapine can occur during the manufacturing process, storage, or even through API degradation.[4][5]

Risk Factors for N-Nitroso-Clozapine Formation in Different Formulations

The formation of N-nitrosamines is generally understood to result from the reaction of a nitrosatable amine with a nitrosating agent under specific conditions.[6] The risk of N-nitroso-clozapine formation can therefore be influenced by the type of clozapine formulation.

Key Contributing Factors:

• Presence of Nitrosating Agents: Nitrite and nitrate (B79036) impurities in excipients, water, or even leached from packaging materials can act as nitrosating agents.[4][6]

• pH and Moisture Content: Acidic conditions can facilitate the formation of nitrosamines.[5] The presence of water, even in solid dosage forms, can also increase the risk of N-nitrosamine formation by solubilizing the active pharmaceutical ingredient (API) and nitrites, thereby promoting their reaction.[7]

• Temperature: Elevated temperatures during manufacturing or storage can accelerate the chemical reaction leading to nitrosamine formation.[4]

• API Degradation: Over time, the clozapine molecule itself can degrade, potentially leading to the formation of precursors for nitrosation.[4]

• Manufacturing Processes: Certain manufacturing steps, such as wet granulation, may introduce conditions (e.g., moisture and heat) that favor nitrosamine formation.[5]

Formulation-Specific Considerations:

• Solid Oral Dosage Forms (e.g., Tablets): While generally considered more stable, the risk of N-nitroso-clozapine formation is not negligible. The presence of residual moisture and reactive excipients can contribute to its formation over the product's shelf-life. A study on repackaged clozapine tablets showed the drug to be chemically stable for up to 84 days under various storage conditions, though N-nitroso-clozapine was not specifically measured.[8]

• Liquid Formulations (e.g., Suspensions, Solutions): The higher water content in liquid formulations could theoretically increase the mobility of reactants and facilitate the formation of N-nitroso-clozapine. However, a stability study of compounded clozapine suspensions (25 mg/mL and 50 mg/mL) found them to be stable for up to 120 days at both room temperature and under refrigeration, with no significant degradation products observed.[9][10] It is important to note that this study did not specifically quantify N-nitroso-clozapine.

• Orally Disintegrating Tablets (ODTs): ODTs may have a higher porosity and different excipient compositions compared to conventional tablets, which could potentially influence their susceptibility to nitrosamine formation, particularly in the presence of humidity.

Regulatory Framework and Mitigation Strategies

Regulatory agencies like the U.S. Food and Drug Administration (FDA) have issued guidance for the control of nitrosamine impurities in human drugs.[1] The recommendations emphasize a three-step mitigation strategy:

• Risk Assessment: Manufacturers are required to conduct a risk assessment to identify the potential for nitrosamine impurities in their APIs and drug products.[11]

• Confirmatory Testing: If a risk is identified, confirmatory testing using sensitive and validated analytical methods is necessary.[11][12]

• Reporting and Mitigation: Any changes implemented to prevent or reduce nitrosamine impurities must be reported to the regulatory authorities.[11]

To mitigate the risk of N-nitroso-clozapine formation, manufacturers can:

• Optimize manufacturing processes to avoid conditions conducive to nitrosamine formation.

• Control the levels of nitrites and other nitrosating agents in raw materials and excipients.

• Utilize nitrite-free reagents and solvents.[4]

• Implement appropriate packaging and storage conditions to minimize degradation.[4]

Analytical Methodologies for N-Nitroso-Clozapine Detection

The detection and quantification of trace levels of nitrosamine impurities require highly sensitive and selective analytical methods. Tandem mass spectrometry is the preferred technique for this purpose.[13]

Table 1: Comparison of Analytical Techniques for Nitrosamine Analysis

Analytical Technique	Key Features	Advantages	Considerations
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	Widely used for the quantification of known nitrosamines.	High sensitivity and selectivity, robust for routine analysis.[13]	Method development is required for each specific nitrosamine and matrix.
LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry)	Capable of detecting and quantifying a broad range of nitrosamine impurities.	High selectivity allows for the differentiation of nitrosamine-like impurities from actual nitrosamines.[14] Can be used for both targeted and non-targeted screening.	Higher instrument cost compared to LC-MS/MS.
GC-MS/MS (Gas Chromatography-Tandem Mass Spectrometry)	Suitable for the analysis of volatile nitrosamines.	Can be used with headspace sampling for reduced sample preparation.[15]	Not suitable for non-volatile or thermally labile nitrosamines.

Experimental Protocol: General Workflow for N-Nitroso-Clozapine Analysis

The following is a generalized workflow for the determination of N-nitroso-clozapine in a clozapine formulation using LC-MS/MS.

• Sample Preparation:

  • Accurately weigh a portion of the clozapine formulation (e.g., crushed tablets, liquid suspension).

  • Dissolve and extract the sample in a suitable solvent (e.g., methanol (B129727), acetonitrile).

  • The extraction process may involve sonication or shaking to ensure complete dissolution of the analyte.

  • Centrifuge the sample to pelletize any undissolved excipients.

  • Filter the supernatant through a suitable filter (e.g., 0.22 µm) to remove any remaining particulate matter.

  • The final extract may be diluted as necessary to fall within the calibration range of the instrument.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Inject the prepared sample onto a liquid chromatography system. A suitable C18 column is often used for the separation of nitrosamines. The mobile phase typically consists of a gradient of water and an organic solvent (e.g., methanol or acetonitrile) with additives like formic acid to improve ionization.

  • Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass spectrometer. For quantification, the instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-nitroso-clozapine are monitored to ensure selectivity and sensitivity.

• Data Analysis and Quantification:

  • A calibration curve is generated using certified reference standards of N-nitroso-clozapine at known concentrations.

  • The concentration of N-nitroso-clozapine in the sample is determined by comparing its peak area to the calibration curve.

  • Method validation should be performed according to ICH guidelines to ensure accuracy, precision, linearity, and sensitivity (LOD/LOQ).

Visualizing the Analytical Workflow

The following diagram illustrates the general experimental workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Caption: Experimental workflow for N-nitroso-clozapine analysis.

Conclusion

While direct comparative data for N-nitroso-clozapine levels in different clozapine formulations is lacking, a thorough understanding of the factors influencing nitrosamine formation provides a strong basis for risk assessment and mitigation. Liquid formulations may present a theoretically higher risk due to their water content, but stability studies on existing compounded formulations have not indicated significant degradation. Ultimately, rigorous analytical testing using validated LC-MS/MS or LC-HRMS methods is essential for all formulation types to ensure patient safety and compliance with regulatory expectations. Continuous monitoring and a proactive approach to formulation development and manufacturing are crucial to control the presence of N-nitroso-clozapine and other nitrosamine impurities in clozapine products.

References

• 1. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 2. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. cdn.who.int [cdn.who.int]
• 4. pharmadigests.com [pharmadigests.com]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmda.go.jp [pmda.go.jp]
• 8. Stability of clozapine tablets repackaged in dose administration aids using repackaging machines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cjhp-online.ca [cjhp-online.ca]
• 10. Stability of Compounded Clozapine 25 mg/mL and 50 mg/mL Suspensions in Plastic Bottles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 12. npra.gov.my [npra.gov.my]
• 13. waters.com [waters.com]
• 14. fda.gov [fda.gov]
• 15. Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method-​ : Shimadzu (Asia Pacific) [shimadzu.com.sg]

A Comparative Guide to the Validation of N-nitroso-clozapine Reference Material Purity

For researchers, scientists, and drug development professionals, the purity and quality of reference materials are paramount for accurate analytical measurements and regulatory compliance. This guide provides a framework for the validation and comparison of N-nitroso-clozapine reference materials, a critical impurity of the antipsychotic drug clozapine (B1669256).[1][2][3] Due to the potential carcinogenic nature of N-nitroso compounds, rigorous characterization of these reference standards is essential.[4]

Comparative Data for N-nitroso-clozapine Reference Materials

A thorough comparison of different N-nitroso-clozapine reference materials should involve a multi-faceted analytical approach. The following table outlines the key parameters and techniques to generate comparative data between different lots or suppliers of N-nitroso-clozapine reference standards.

Parameter	Analytical Technique(s)	Description	Ideal Result
Identity Confirmation	¹H NMR, ¹³C NMR, Mass Spectrometry (MS)	Confirms the chemical structure of N-nitroso-clozapine.[5][6][7]	Spectral data consistent with the proposed structure of 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][8]diazepine.[9][10]
Purity Assessment	High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid Chromatography-Mass Spectrometry (LC-MS)	Quantifies the percentage of the main compound and detects organic impurities.[5][11][12]	High chromatographic purity, typically ≥98%.[13]
Water Content	Karl Fischer Titration, Thermogravimetric Analysis (TGA)	Determines the amount of water present in the material, which affects the overall purity.[6]	Low water content, consistent with the certificate of analysis.
Residual Solvents	Headspace Gas Chromatography (HSGC-FID)	Identifies and quantifies any remaining solvents from the synthesis and purification process.[6]	Residual solvent levels below the limits specified by ICH guidelines.
Inorganic Impurities	Inductively Coupled Plasma Mass Spectrometry (ICP-MS), Residue on Ignition/Sulfated Ash	Measures the content of non-combustible inorganic impurities.[6][12]	Minimal to no inorganic impurities detected.
Physical Properties	Melting Point, Differential Scanning Calorimetry (DSC)	Provides information on the physical form and thermal properties of the material.	A sharp melting point indicates high purity.

Experimental Protocols for Key Validation Experiments

Detailed methodologies are crucial for the accurate assessment of reference material purity. Below are protocols for the principal analytical techniques.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is fundamental for assessing the purity of the N-nitroso-clozapine reference material by separating it from any potential organic impurities.

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : A C18 reversed-phase column (e.g., Agilent Poroshell 120 EC-C18) is commonly used for the separation of clozapine and its impurities.[11]

• Mobile Phase : A gradient elution using a mixture of an aqueous buffer (e.g., pH 2.4 phosphate (B84403) buffer) and organic solvents like acetonitrile (B52724) and methanol (B129727) is often employed.[11]

• Flow Rate : Typically around 1.0 mL/min.[2][11]

• Column Temperature : Maintained at approximately 35°C.[11]

• Detection Wavelength : UV detection at 257 nm is suitable for clozapine and its related compounds.[11]

• Sample Preparation : Dissolve a precisely weighed amount of the N-nitroso-clozapine reference material in a suitable solvent mixture (e.g., methanol and water) to a known concentration.

• Data Analysis : The purity is calculated based on the area percentage of the main peak relative to the total peak area in the chromatogram.

Identity Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for confirming the molecular weight of N-nitroso-clozapine and identifying impurities.

• Instrumentation : An LC system coupled to a mass spectrometer (e.g., a triple quadrupole LC/MS).[14]

• Chromatographic Conditions : Similar to the HPLC method described above to achieve separation.

• Mass Spectrometry : Electrospray ionization (ESI) in positive ion mode is typically used. The analysis can be performed in full scan mode to determine the molecular weight or in multiple reaction monitoring (MRM) mode for targeted quantification of impurities.[2]

• Data Analysis : The mass spectrum should show a prominent peak corresponding to the molecular ion of N-nitroso-clozapine (C18H18ClN5O, molecular weight: 355.82 g/mol ).[15][16]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is considered a gold standard for the structural confirmation of reference materials.[5]

• Instrumentation : A high-resolution NMR spectrometer.

• Sample Preparation : Dissolve the reference material in a suitable deuterated solvent (e.g., DMSO-d6).

• Experiments : Both ¹H NMR and ¹³C NMR spectra should be acquired.

• Data Analysis : The chemical shifts, signal integrations, and coupling patterns in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, should be consistent with the known structure of N-nitroso-clozapine.

Experimental Workflow for Validation

The following diagram illustrates a logical workflow for the comprehensive validation of an N-nitroso-clozapine reference material.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. veeprho.com [veeprho.com]
• 7. eag.com [eag.com]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. veeprho.com [veeprho.com]
• 10. Clozapine Nitroso EP Impurity C | | SynZeal [synzeal.com]
• 11. Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process-Related Impurities, and Degradation Products of the Anti-Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability-Indicating HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmtech.com [pharmtech.com]
• 13. synchemia.com [synchemia.com]
• 14. agilent.com [agilent.com]
• 15. GSRS [precision.fda.gov]
• 16. pharmaffiliates.com [pharmaffiliates.com]

Navigating the Analytical Maze: A Comparative Guide to Specificity in N-nitroso-clozapine Analysis

For researchers, scientists, and drug development professionals, ensuring the accurate detection and quantification of N-nitroso-clozapine, a potential genotoxic impurity, is paramount for drug safety and regulatory compliance. This guide provides a comparative overview of analytical methods, focusing on the specificity required to distinguish this nitrosamine (B1359907) from the active pharmaceutical ingredient (API), clozapine (B1669256), and other related substances.

The challenge in analyzing N-nitroso-clozapine lies in its potential for inconsistent behavior and interaction with the sample matrix, making robust and specific analytical methods essential.[1] This guide delves into a validated, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method specifically developed for N-nitroso-clozapine and compares it with other potential analytical techniques.

Comparative Analysis of Analytical Methodologies

The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For N-nitroso-clozapine, this means a clear separation and distinct detection from clozapine and other impurities. While traditional methods like HPLC-UV are used for the analysis of clozapine and its major metabolites, they often lack the sensitivity and specificity required for trace-level nitrosamine analysis.[2][3][4][5] Advanced hyphenated techniques, particularly LC-MS/MS, have become the gold standard for achieving the necessary sensitivity and selectivity for nitrosamine impurities.

Parameter	LC-MS/MS for N-nitroso-clozapine	HPLC-UV for Clozapine & Metabolites	General GC-MS for Volatile Nitrosamines
Specificity	High; able to distinguish N-nitroso-clozapine from clozapine and other impurities through mass-to-charge ratio.	Moderate to Low for N-nitroso impurity; potential for co-elution and lack of specific detection.	High for targeted volatile nitrosamines; may not be suitable for non-volatile N-nitroso-clozapine.
Sensitivity	Very High (LOD: 0.058 µg/mL, LOQ: 0.177 µg/mL for N-nitroso-clozapine)[6][7]	Low for trace impurities; typically in the µg/mL to ng/mL range for the main analytes.[2][3][4]	High; capable of detecting low ppb levels.[6]
Instrumentation	Liquid Chromatograph coupled with a Tandem Mass Spectrometer.[6]	High-Performance Liquid Chromatograph with an Ultraviolet detector.[2][3][4]	Gas Chromatograph coupled with a Mass Spectrometer.
Typical Analytes	N-nitroso-clozapine and other nitrosamine drug substance-related impurities (NDSRIs).[6][7]	Clozapine, Norclozapine, Clozapine N-oxide.[2][3][4]	Volatile nitrosamines like NDMA and NDEA.
Validation Data	Excellent linearity (R² > 0.999), accuracy (recoveries 88-102%), and precision demonstrated as per ICH and USP guidelines.[6][7]	Good linearity (r² > 0.999) and precision for the main components.[2][3]	Method validation is crucial and typically demonstrates good linearity and recovery.

Experimental Protocols

A detailed experimental protocol for a validated LC-MS/MS method for the simultaneous quantification of N-nitroso-clozapine (N-CZN) and N-nitroso clozapine impurity C (N-CZNC) is presented below.[6]

Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-clozapine reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Spiked Sample Preparation: Accurately weigh the clozapine drug substance or crushed tablets and spike with the N-nitroso-clozapine standard solution at a known concentration.

• Extraction: Add a suitable extraction solvent and vortex or sonicate to ensure complete dissolution of the analyte.

• Centrifugation and Filtration: Centrifuge the sample to precipitate excipients and filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.

LC-MS/MS Method Parameters

• Chromatographic Column: Agilent Poroshell HPH C18 column.[6]

• Mobile Phase:

  • Mobile Phase A: 0.01 M ammonium (B1175870) bicarbonate in water.[6]

  • Mobile Phase B: 0.1% formic acid in a 50:50 (v/v) mixture of methanol and acetonitrile.[6]

• Elution: Gradient elution.[6]

• Flow Rate: 0.5 mL/min.[6]

• Column Temperature: 40°C.[6]

• Injection Volume: Typically 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[7]

• Detection Mode: Multiple Reaction Monitoring (MRM).[7]

• MRM Transitions:

  • N-nitroso-clozapine (N-CZN): m/z 356.0 → 326.0[7]

  • N-nitroso clozapine impurity C (N-CZNC): m/z 342.1 → 312.0[7]

Visualizing the Workflow and Logic

To better understand the process of assessing the specificity of an analytical method for N-nitroso-clozapine, the following diagrams illustrate the key steps and logical relationships.

Experimental Workflow for N-nitroso-clozapine Analysis.

References

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. turkjps.org [turkjps.org]
• 3. Simultaneous determination of clozapine, norclozapine and clozapine-N-oxide in human plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. thaiscience.info [thaiscience.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Determining N-nitroso-clozapine Impurity Levels: A Comparative Guide to Analytical Detection Limits

For Immediate Release

This guide provides a comprehensive comparison of analytical methodologies for the determination of N-nitroso-clozapine, a potential genotoxic impurity in clozapine (B1669256) drug substances and products. Researchers, scientists, and drug development professionals will find valuable data on the Limit of Detection (LOD) and Limit of Quantification (LOQ) achievable with current technologies, alongside detailed experimental protocols to support their analytical method development and validation.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their carcinogenic potential. Regulatory agencies worldwide require stringent control of these impurities. This guide focuses on N-nitroso-clozapine, providing a comparative overview of analytical performance to aid in the selection of appropriate methods for its monitoring.

Performance Comparison of Analytical Methods

The determination of LOD and LOQ is critical for ensuring that analytical methods are sensitive enough to detect and quantify N-nitroso-clozapine at levels that meet regulatory requirements. The following table summarizes the performance of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of N-nitroso-clozapine and a related impurity.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
N-nitroso-clozapine (N-CZN)	LC-MS/MS	0.058 µg/mL	0.177 µg/mL
N-nitroso-clozapine impurity C (N-CZNC)	LC-MS/MS	0.014 µg/mL	0.044 µg/mL

Table 1: Comparison of LOD and LOQ for N-nitroso-clozapine and a related impurity using LC-MS/MS. Data sourced from a validated method for the simultaneous trace-level quantification of these impurities in drug substances and pharmaceutical formulations.[1]

Experimental Protocols

Accurate and reliable determination of LOD and LOQ is underpinned by robust experimental design. Below are detailed protocols for sample preparation and analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a widely adopted technique for trace-level analysis of nitrosamine impurities.[2][3]

Sample Preparation

A robust sample preparation protocol is crucial for accurate quantification and to minimize matrix effects.

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-clozapine reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards at concentrations bracketing the expected LOD and LOQ.

• Sample Extraction from Drug Product:

  • Weigh and finely powder a representative number of clozapine tablets.

  • Accurately weigh a portion of the powdered tablets and transfer to a volumetric flask.

  • Add the extraction solvent (e.g., methanol, acetonitrile (B52724), or a mixture with water) and sonicate or shake to ensure complete dissolution of the analyte.

  • Dilute to the mark with the extraction solvent and mix thoroughly.

  • Centrifuge an aliquot of the sample solution to remove undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Analysis

This protocol outlines a general procedure. Specific parameters should be optimized for the instrument in use.

• Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column is commonly used for nitrosamine analysis.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically suitable for N-nitroso-clozapine.

• MS Detection: Multiple Reaction Monitoring (MRM) mode for triple quadrupole instruments, monitoring for specific precursor-to-product ion transitions for N-nitroso-clozapine. For N-nitroso-clozapine (N-CZN), a potential transition to monitor is m/z 356.0 → 326.0.[1]

LOD and LOQ Determination

The LOD and LOQ can be determined using several methods as per ICH Q2(R1) guidelines.

• Based on Signal-to-Noise Ratio: This approach involves analyzing samples with known low concentrations of the analyte. The concentration at which the signal is distinguishable from the noise at a ratio of 3:1 is typically considered the LOD, while a ratio of 10:1 is used for the LOQ.

• Based on the Standard Deviation of the Response and the Slope: This method uses the standard deviation of the y-intercepts of regression lines and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.

Experimental Workflow for LOD & LOQ Determination

The following diagram illustrates the logical workflow for determining the Limit of Detection and Limit of Quantification for N-nitroso-clozapine.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NDMA control in API - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Safety & Regulatory Compliance

Safe Disposal of N-nitroso-clozapine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of N-nitroso-clozapine, a potential impurity and degradation product of clozapine, is a critical component of laboratory safety and environmental responsibility. Due to the classification of many N-nitroso compounds as potential carcinogens, stringent adherence to safety protocols during their disposal is imperative. This guide provides essential safety and logistical information, including operational and disposal plans, to ensure the safe management of N-nitroso-clozapine waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to consult the material's Safety Data Sheet (SDS) and be fully aware of the associated hazards. All handling of N-nitroso-clozapine and its contaminated materials should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety goggles or a face shield
Lab Coat	Standard laboratory coat
Respiratory Protection	Use in a well-ventilated area or with respiratory protection

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

• Containment: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

• Collection: Carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area with a suitable decontamination solution (a detailed protocol is provided below).

Disposal Procedures

The primary methods for the disposal of N-nitroso-clozapine are incineration by a licensed hazardous waste disposal company or chemical degradation to less toxic compounds prior to disposal.

1. Licensed Hazardous Waste Disposal:

This is the most straightforward and recommended method for the disposal of N-nitroso-clozapine.

• Segregation and Labeling: Waste containing N-nitroso-clozapine should be segregated from other laboratory waste. The container must be clearly labeled as "Hazardous Waste: Contains N-nitroso-clozapine."

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal in accordance with local, state, and federal regulations.

2. Chemical Degradation of N-nitroso Compounds:

For laboratories equipped to perform chemical degradation, a method employing an aluminum-nickel alloy has been shown to be effective for a range of N-nitroso compounds.[1][2] This procedure reduces the N-nitroso group to the corresponding amine, which is generally less toxic.

Disclaimer: This protocol is based on a general method for N-nitroso compounds and has not been specifically validated for N-nitroso-clozapine. It is imperative to perform a small-scale test to validate the efficacy and safety of this procedure for N-nitroso-clozapine before scaling up.

Experimental Protocol: Chemical Degradation of N-nitroso-clozapine Waste

This protocol outlines the steps for the chemical degradation of N-nitroso-clozapine waste using an aluminum-nickel alloy.

Materials:

• N-nitroso-clozapine waste (in a suitable solvent)

• Aluminum-nickel alloy powder

• Aqueous alkali solution (e.g., 2M Sodium Hydroxide)

• Suitable reaction vessel (e.g., round-bottom flask with a stirrer)

• Fume hood

• Appropriate PPE

Procedure:

• Preparation: In a certified chemical fume hood, place the N-nitroso-clozapine waste into the reaction vessel.

• Addition of Alloy: While stirring, carefully add an excess of aluminum-nickel alloy powder to the solution.

• Alkalinization: Slowly add the aqueous alkali solution to the mixture. The reaction is exothermic, so control the rate of addition to prevent excessive heat generation.

• Reaction: Continue stirring the mixture at room temperature. The reaction time will vary depending on the concentration of the N-nitroso compound and the specific reaction conditions. It is recommended to monitor the reaction for at least 24 hours.

• Quenching and Workup: Once the reaction is complete (as determined by a suitable analytical method such as HPLC or TLC), cautiously quench the reaction by slowly adding water. Neutralize the solution with a suitable acid (e.g., dilute hydrochloric acid).

• Disposal of Reaction Mixture: The resulting mixture, containing the less toxic amine degradation product, should be disposed of as hazardous waste through a licensed contractor.

Quantitative Data for General N-nitroso Compound Degradation:

Parameter	Value/Range
Reactant Ratio (Al-Ni alloy to Nitrosamine)	Excess by weight
Alkali Concentration	2M NaOH (typical)
Reaction Time	24-48 hours (monitoring recommended)
Temperature	Room Temperature

Logical Workflow for N-nitroso-clozapine Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-nitroso-clozapine.

Caption: Disposal workflow for N-nitroso-clozapine.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of N-nitroso-clozapine, minimizing risks to personnel and the environment. Always prioritize safety and consult with your institution's safety professionals for specific guidance.

References

• 1. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

Essential Safety and Operational Guidance for Handling N-nitroso-clozapine

For researchers, scientists, and drug development professionals, the safe handling of N-nitroso-clozapine, a compound belonging to the class of N-nitroso compounds often associated with carcinogenic properties, is of paramount importance.[1] Adherence to strict safety protocols is crucial to minimize exposure and ensure a safe laboratory environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans.

Emergency Overview: While specific toxicological data for N-nitroso-clozapine is limited, it should be handled as a potentially carcinogenic and hazardous substance.[1][2] In case of exposure, wash affected skin or eyes with plenty of water. If inhaled, move to fresh air. If ingested, seek immediate medical assistance for gastric lavage.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against exposure. The following table summarizes the recommended PPE for handling N-nitroso-clozapine.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2][3]	Protects eyes from splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile) inspected prior to use.[3] Double gloving is recommended for handling the pure compound or concentrated solutions.[3]	Prevents skin contact with the hazardous substance.
Body Protection	A fire/flame resistant and impervious laboratory coat or coveralls.[3]	Protects skin from splashes and contamination.
Respiratory Protection	A self-contained breathing apparatus should be used, especially when handling the powder form to avoid dust formation. At a minimum, a NIOSH-approved respirator is recommended.[3]	Prevents inhalation of the compound, which can be a primary route of exposure.[4]

Operational Plan: Step-by-Step Handling Procedures

All work with N-nitroso-clozapine should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[3][5]

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work area within the chemical fume hood by lining it with absorbent bench paper.

• Weighing and Aliquoting: Handle the solid material carefully to prevent the generation of dust.[5] Use a dedicated, labeled spatula and weighing vessel.

• Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Dispose of all contaminated disposable materials as hazardous waste. Wash hands thoroughly.[2]

Disposal Plan

Proper disposal of N-nitroso-clozapine and contaminated materials is crucial to prevent environmental contamination and accidental exposure.[3]

• Solid Waste: Collect unused N-nitroso-clozapine, contaminated gloves, bench paper, and other solid materials in a dedicated, clearly labeled hazardous waste container.[3]

• Liquid Waste: Collect all solutions containing N-nitroso-clozapine in a separate, labeled hazardous waste container.[3]

• Decontamination and Destruction: N-nitroso compounds can be chemically degraded. One method involves treatment with aluminum-nickel alloy powder and aqueous alkali to reduce them to corresponding amines.[6] Another procedure for related N-nitroso compounds uses aluminum:nickel alloy powder while progressively increasing the basicity of the medium, which has been shown to lead to at least 99.98% destruction.[7] High-temperature incineration with a NOx scrubber is also a viable disposal method.[8] Consult your institution's environmental health and safety office for specific disposal protocols.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N-nitroso-clozapine, from preparation to disposal.

Caption: Workflow for Safe Handling of N-nitroso-clozapine.

References

• 1. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. benchchem.com [benchchem.com]
• 4. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 5. benchchem.com [benchchem.com]
• 6. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]